Magnesium ion

• IUPAC Name: magnesium(2+)
• InChI: InChI=1S/Mg/q+2
• InChI Key: JLVVSXFLKOJNIY-UHFFFAOYSA-N
• Canonical SMILES: [Mg+2]
• Molecular Formula: Mg+2
• DSSTOX Substance ID: DTXSID801020091
• Molecular Weight: 24.305 g/mol
• Physical Description: Solid
• CAS No.: 22537-22-0, 7439-95-4
• Melting Point: 651 °C

Description

Magnesium ions (Mg²⁺) are indispensable divalent cations fundamental to biochemical and cellular research. As a critical cofactor for over 600 enzymatic reactions, Mg²⁺ is essential for studying processes involving ATP metabolism, DNA and RNA synthesis and stability, protein synthesis, and signal transduction . Its role as a natural calcium channel antagonist makes it a vital tool for investigating neuromuscular excitability, neurotransmitter release, and cardiac function . In metabolic research, Magnesium ions are crucial for exploring insulin sensitivity, glucose tolerance, and the pathophysiology of conditions like metabolic syndrome and type 2 diabetes . Furthermore, its importance extends to neurological studies, where it acts as a voltage-dependent blocker of NMDA receptors, helping to modulate neuronal excitability and synaptic plasticity . Contemporary research also highlights the role of Mg²⁺ in mitochondrial function, where it is required for oxidative phosphorylation, ATP synthesis, and the regulation of oxidative stress, positioning it as a key target in oncology and immunology research . This reagent is supplied with high purity to ensure reliable and reproducible results in these diverse research applications. For Research Use Only. Not intended for diagnostic or therapeutic purposes.

Fundamental Molecular and Biochemical Roles of Magnesium Ion

Magnesium Ion as an Enzymatic Cofactor and Allosteric Modulator

This compound is a ubiquitous enzymatic cofactor, essential for the activity of over 300 enzymes. icm.edu.plkcl.ac.ukbibliotekanauki.pl It can interact with enzymes and substrates in various ways, either binding directly to the enzyme to induce an active conformation or forming a complex with the substrate, particularly phosphate-containing molecules like ATP, to facilitate the reaction. icm.edu.pl The Lewis acidity of Mg²⁺ allows it to polarize substrate bonds, making them more reactive. oup.com

This compound in Nucleotide-Dependent Reactions (e.g., ATPases, Kinases)

Many enzymes that utilize nucleotides, especially ATP, as substrates require magnesium ions for their activity. ATP, the primary energy currency of the cell, exists predominantly as a complex with Mg²⁺ under physiological conditions due to the high affinity of Mg²⁺ for the phosphate (B84403) groups. oup.comwikipedia.org This Mg-ATP complex is often the true substrate recognized by enzymes such as ATPases and kinases. icm.edu.pljournals.co.za

ATPases, which hydrolyze ATP to release energy, rely on Mg²⁺ to shield the negative charges on the phosphate groups, thereby facilitating the nucleophilic attack required for hydrolysis. nih.gov For example, the Na⁺,K⁺-ATPase, vital for maintaining cellular ion gradients, requires Mg²⁺ as a cofactor for ATP binding and subsequent phosphorylation. nih.govmdpi.com

Kinases are enzymes that catalyze the transfer of a phosphate group, typically from ATP to a substrate. This compound plays a critical role in kinase activity by coordinating with the phosphate groups of ATP and orienting the molecule correctly within the active site for phosphoryl transfer. wikipedia.orgjournals.co.za This coordination stabilizes the transition state of the phosphorylation reaction. researchgate.net Hexokinase, an enzyme in glycolysis, requires magnesium for the transfer of a phosphoryl group from ATP to glucose. kcl.ac.ukjournals.co.za

Table 1: Examples of Magnesium-Dependent Nucleotide-Utilizing Enzymes

Enzyme Class	Example Enzyme	Nucleotide Substrate(s)	Role of Mg²⁺
ATPases	Na⁺,K⁺-ATPase	ATP	Shields negative charges on ATP, facilitates phosphorylation. nih.gov
Kinases	Hexokinase	ATP, Glucose	Coordinates ATP, orients for phosphoryl transfer, stabilizes transition state. kcl.ac.ukjournals.co.zaresearchgate.net
Adenylate Kinase	Adenylate Kinase	ATP, AMP, ADP	Equilibrates adenylates, controls ratios of Mg-chelated nucleotides. cdnsciencepub.comresearchgate.net
DNA Polymerase	DNA Polymerase	dNTPs	Required for enzyme function in DNA synthesis. khanacademy.org
RNA Polymerase	RNA Polymerase	NTPs	Involved in RNA polymerization. wikipedia.org

This compound in Phosphorylation and Transphosphorylation Mechanisms

Magnesium ions are directly involved in the mechanisms of phosphorylation and transphosphorylation reactions. In these processes, a phosphate group is transferred from one molecule to another. Mg²⁺ facilitates these reactions through several mechanisms:

Activation of the nucleophile: Mg²⁺ can interact with water or a hydroxyl group, making it a stronger nucleophile for attacking the phosphate group. researchgate.netresearchgate.net

Stabilization of the transition state: The positive charge of Mg²⁺ can stabilize the developing negative charge on the transition state during phosphate transfer. researchgate.netresearchgate.net

Orientation of substrates: Mg²⁺ helps to properly position the phosphate donor and acceptor molecules within the enzyme's active site. researchgate.net

Stabilization of the leaving group: Mg²⁺ can interact with the leaving group, making its departure more favorable. researchgate.netresearchgate.net

Studies on DNA topoisomerases, enzymes involved in managing DNA topology through transphosphorylation reactions, highlight the crucial role of Mg²⁺. oup.comnih.gov A two-metal ion mechanism is widely accepted for these enzymes, where magnesium ions are essential for the transphosphorylation process by affecting reaction kinetics and enzyme conformation. oup.comresearchgate.netnih.gov

Modulation of Enzyme Kinetics by this compound

This compound concentration can significantly influence the kinetics of enzyme-catalyzed reactions. Mg²⁺ can affect both the maximum reaction velocity (Vmax) and the enzyme's affinity for its substrate (Km). journals.co.zabioline.org.br

For some enzymes, Mg²⁺ acts as an activator, increasing the reaction rate in a concentration-dependent manner up to an optimal level. bioline.org.br This activation can occur by enhancing the catalytic efficiency of the enzyme or by promoting the binding of the substrate. bioline.org.br In the case of rat liver alkaline phosphatase, Mg²⁺ activation primarily affects Vmax, suggesting it enhances the breakdown of the enzyme-substrate complex. bioline.org.br

However, at supra-optimal concentrations, magnesium ions can also be inhibitory. bioline.org.br This inhibition can be due to various factors, including competition with other essential metal ions or the formation of inhibitory complexes. bioline.org.br The specific effect of Mg²⁺ on enzyme kinetics is enzyme-dependent and can involve complex interactions with the enzyme and its substrates. journals.co.zabioline.org.br

Principles of Allosteric Regulation Mediated by this compound

Magnesium ions can act as allosteric regulators, binding to a site on the enzyme distinct from the active site (the allosteric site) and inducing a conformational change that affects the enzyme's catalytic activity. solubilityofthings.comnumberanalytics.com This allows for fine-tuning of enzyme activity in response to changes in Mg²⁺ concentration. mgcub.ac.in

Allosteric regulation by Mg²⁺ can either activate or inhibit enzyme activity. khanacademy.orgmgcub.ac.in For instance, magnesium ions stimulate the activity of ATPases and adenylate kinase, while inhibiting AMP deaminase in some contexts. cdnsciencepub.com The binding of Mg²⁺ to an allosteric site can alter the enzyme's affinity for its substrate or change the catalytic rate. numberanalytics.commgcub.ac.in This type of regulation is crucial for coordinating metabolic pathways and maintaining cellular homeostasis. mgcub.ac.in Examples of magnesium-dependent allosteric regulation have been observed in ion channels, where changes in intracellular magnesium concentration can regulate channel opening. plos.org

This compound in Nucleic Acid Structure and Function

Magnesium ions play vital roles in maintaining the structure and facilitating the function of nucleic acids, including DNA and RNA. Their positive charge allows them to interact with the negatively charged phosphate backbone of nucleic acids, neutralizing repulsion and influencing conformation. nih.govacs.orgmdpi.com

Stabilization of DNA Structure and Chromatin Assembly by this compound

Magnesium ions are critical for the structural integrity of DNA. They stabilize the double helix by shielding the negative charges of the phosphate groups, reducing electrostatic repulsion between the DNA strands. nih.govacs.orgmdpi.com This charge neutralization is essential for maintaining the B-conformation of DNA and preventing denaturation. mdpi.com

Mg²⁺ also plays a significant role in higher-order DNA structures and chromatin assembly. Chromatin, the complex of DNA and proteins (primarily histones) that forms chromosomes, undergoes significant condensation in the cell nucleus. nih.gov Magnesium ions contribute to the folding and compaction of chromatin fibers. nih.govelifesciences.org They can influence the conformation of linker DNA between nucleosomes and promote the transition between different chromatin structures, such as the 11 nm and 30 nm fibers. nih.gov Studies have shown that condensed metaphase chromosomes require bound Mg²⁺ ions for their integrity. nih.gov

Furthermore, magnesium ions are involved in the self-assembly of DNA molecules and nucleosomes in vitro, phenomena potentially linked to heterochromatin formation and chromatin-based phase separation. nih.gov Specific binding sites for Mg²⁺ exist within the nucleosome, contributing to the stability of histone-DNA interactions. nih.gov The presence of divalent cations like Mg²⁺ can partially compensate for the removal of core histone tail domains in stabilizing these interactions. nih.gov

Table 2: Role of this compound in DNA Structure

Structural Aspect	Role of Mg²⁺
DNA Double Helix	Shields negative charges on phosphate backbone, reduces electrostatic repulsion. nih.govacs.orgmdpi.com
DNA Conformation	Stabilizes B-conformation. mdpi.com
Chromatin Folding	Contributes to compaction of chromatin fibers. nih.govelifesciences.org
Nucleosome Stability	Stabilizes histone-DNA interactions. nih.gov
Chromosome Condensation	Required for integrity of condensed chromosomes. nih.gov

Critical Role of this compound in DNA Replication Mechanisms

Magnesium ions are essential cofactors for DNA polymerase enzymes, the primary enzymes responsible for DNA synthesis during replication. scispace.comresearchgate.net Within the active site of DNA polymerase, typically two magnesium ions are coordinated by conserved acidic residues. researchgate.netacs.org These ions play a critical role in the catalytic mechanism of nucleotide addition. One this compound binds to the 3'-hydroxyl group of the growing DNA strand, lowering its pKa and facilitating its attack on the α-phosphate of the incoming deoxyribonucleotide triphosphate (dNTP). scispace.com The second this compound facilitates the departure of the pyrophosphate group and helps stabilize the transition state of the reaction. scispace.comacs.org

The presence and proper positioning of magnesium ions are crucial for the efficiency and fidelity of DNA synthesis. scispace.comnih.gov They assist in the selection of the correct nucleotide and enhance the polymerization rate. quora.comquora.com Studies have shown that the absence or incorrect concentration of magnesium ions can significantly impair DNA polymerase activity. scispace.com

This compound as an Essential Cofactor in DNA Repair Pathways

Magnesium ions are vital cofactors for numerous enzymes involved in DNA repair pathways, which are critical for maintaining genomic stability. scispace.comnih.govresearchgate.netcabidigitallibrary.org These pathways include nucleotide excision repair (NER), base excision repair (BER), and mismatch repair (MMR). scispace.comnih.govresearchgate.netcabidigitallibrary.org

In NER, magnesium ions are required at practically every stage, including the enzymatic incision of damaged DNA, polymerization, and ligation. scispace.comcabidigitallibrary.org Key magnesium-dependent proteins in NER include the DNA-damage recognition protein UV-DDBP, the helicase XPD, and the nuclease XPG. scispace.comcabidigitallibrary.org

For BER, which primarily repairs endogenous DNA damage, magnesium ions are also indispensable for the enzymatic reactions involved. scispace.com Similarly, in MMR, magnesium ions are essential for the activity of proteins like MutL, which is involved in the hydrolysis of ATP. cabidigitallibrary.org The requirement for magnesium in these repair mechanisms underscores its critical role in preventing the accumulation of DNA damage and maintaining the integrity of the genome. nih.govresearchgate.net

This compound Binding in RNA Structure, Stability, and Catalysis (e.g., Ribozymes, Ribosomal Function)

Magnesium ions are paramount for the proper folding, stability, and function of RNA molecules. nih.govnih.govnih.govacs.org The negatively charged phosphate backbone of RNA necessitates the presence of cations for charge neutralization, which is essential for RNA to adopt complex three-dimensional structures. nih.govnih.govacs.org Magnesium, being the most abundant intracellular divalent cation with a high charge density, is particularly effective at this charge neutralization. nih.govacs.org

Magnesium ions bind to RNA in both diffuse and site-specific manners. nih.gov Site-bound magnesium ions can directly coordinate with specific functional groups on the RNA, such as phosphate oxygens and nucleotide bases, playing crucial roles in stabilizing tertiary structures and facilitating conformational changes. nih.govnih.govnih.gov For instance, in the large ribosomal subunit, numerous magnesium ions are bound to rRNA, contributing significantly to its structural integrity and the association of ribosomal subunits. nih.gov

Furthermore, magnesium ions are essential cofactors for the catalytic activity of many ribozymes – RNA molecules with enzymatic activity. scispace.combibliotekanauki.plcabidigitallibrary.orgoup.comacs.org They can participate directly in the catalytic mechanism, often by stabilizing the transition state or by acting as a Lewis acid. oup.comacs.org Examples include hammerhead ribozymes and the ribosomal RNA itself, which catalyzes peptide bond formation. oup.com While some ribozymes may utilize other metal ions or catalytic strategies, magnesium is a prevalent and often critical component for their function. oup.comacs.org

Data on this compound Binding in RNA Structures:

RNA Atom/Moiety	Occurrence in Inner Sphere	Occurrence in Outer Sphere
Phosphate Oxygen (Oph)	Most abundant	Common
Ribose Oxygen (Or)	Present	Present
Nucleobase Oxygen (Ob)	Present	Common
Nucleobase Nitrogen (Nb)	Present	Present
RNA-bound water	Abundant	-
RNA-free water	Present	-
Phosphate	-	Most abundant
Ribose	-	Present
Nucleobase	-	Present

Based on analysis of RNA crystal structures nih.gov.

Influence of this compound on Gene Expression Mechanisms

Magnesium ions influence gene expression at multiple levels, from transcription to the regulation of gene expression pathways. They are required for the activity of RNA polymerase, the enzyme responsible for synthesizing RNA from a DNA template during transcription. quora.com Similar to DNA polymerase, RNA polymerase utilizes magnesium ions in its active site to facilitate nucleotide incorporation. researchgate.net

Beyond direct enzymatic roles, magnesium ions can modulate gene expression by affecting the structure of nucleic acids and their interaction with regulatory proteins. nih.govquora.com Studies have shown that magnesium deficiency can alter the expression of genes involved in various cellular processes, including cell cycle control, stress response, proteolysis, and adhesion. nih.gov

Furthermore, magnesium ions can act as intracellular regulators that influence signaling pathways that ultimately impact gene expression. nih.govresearchgate.net For example, magnesium ions have been shown to affect the expression of genes related to inflammation and osteogenesis, potentially by influencing signaling pathways like TLR-NF-κB. researchgate.net In bacterial systems, magnesium concentration can regulate the expression of genes involved in magnesium transport, motility, biofilm formation, and virulence, often mediated by regulatory elements in the untranslated regions of mRNA. tandfonline.comnih.gov

This compound in Protein Structural Integrity and Interactions

Magnesium ions play significant roles in maintaining the structural integrity of proteins and mediating protein-protein interactions.

Role of this compound in Protein Folding and Conformation Stability

Magnesium ions can contribute to protein folding and conformational stability through various mechanisms. They can interact with negatively charged residues on the protein surface, neutralizing repulsion and allowing the protein to adopt its native conformation. researchgate.net Magnesium ions can also form bridges between different parts of a polypeptide chain or between subunits of a protein complex, thereby stabilizing the folded structure.

For some proteins, magnesium binding is essential for proper folding or can even help rescue misfolded states. nih.govulisboa.pt The specific coordination of magnesium ions within a protein can induce conformational changes necessary for its function. acs.orgnih.gov

This compound at Protein-Protein Interaction Interfaces

Magnesium ions can be found at the interfaces of interacting proteins, where they can play a role in mediating or stabilizing the interaction. They can act as a bridge between two proteins by coordinating residues from both interacting partners. biorxiv.orgresearchgate.net

In some cases, magnesium ions are critical for the formation of stable protein complexes. biorxiv.orgresearchgate.net For example, studies on ribosomal structure have revealed magnesium ions bridging ribosomal RNA and ribosomal proteins, contributing to the assembly and stability of the ribosome, a large complex machine composed of both RNA and proteins. biorxiv.orgresearchgate.net The presence and coordination of magnesium ions at these interfaces highlight their importance in facilitating specific protein-protein and protein-RNA interactions that are vital for cellular function. biorxiv.orgresearchgate.netnih.govresearchgate.net

Data on this compound Involvement in Protein Interactions:

Protein Complex/Interaction	Role of this compound	Notes
DNA Polymerase - DNA - dNTP	Catalytic cofactor, stabilizes transition state	Essential for nucleotide addition fidelity and efficiency scispace.comresearchgate.netacs.org
DNA Repair Enzymes - DNA	Essential cofactor for various repair steps	Required for NER, BER, and MMR enzyme activity scispace.comresearchgate.netcabidigitallibrary.org
Ribozymes - Substrate/Cofactor	Catalytic cofactor, structural stabilization	Involved in cleavage and other catalytic reactions scispace.comoup.comacs.org
Ribosomal RNA - Ribosomal Proteins	Bridges RNA and protein components, stabilizes complex	Contributes to ribosome assembly and stability biorxiv.orgresearchgate.net
MutS - DNA Mismatch - ATP	Regulates conformational change and DNA release	Influences ATP-induced dissociation from mismatch nih.gov
Sonic Hedgehog protein (Shh-N) - Interacting Proteins	Present at interaction interfaces, influences binding	Shows coordination plasticity, relevant for interactions nih.gov
Tm1631 protein - DNA	Involved in reaction mechanism at interface	Two Mg²⁺ ions in the reaction center for phosphodiester bond cleavage researchgate.net

Structural Biology of this compound-Bound Protein Complexes (e.g., Cryo-Electron Microscopy Studies)

Magnesium ions (Mg²⁺) are critical for the structure and function of a vast array of biological macromolecules, particularly proteins and nucleic acids. Their interaction with proteins often involves specific binding sites that are essential for protein folding, stability, conformational changes, and catalytic activity. Cryo-electron microscopy (cryo-EM) has emerged as a powerful technique to elucidate the structural details of these magnesium-bound protein complexes, offering insights into the coordination chemistry and the resulting functional implications.

Beyond ribosomes, cryo-EM has shed light on the structural mechanisms of magnesium transport proteins and channels. For example, cryo-EM structures of the human mitochondrial magnesium channel MRS2 have provided insights into its gating and regulatory mechanisms. researchgate.netebi.ac.uknih.gov These structures, determined in both the presence and absence of Mg²⁺, identified key residues involved in gating and revealed distinct Mg²⁺-binding sites. researchgate.netebi.ac.uknih.gov Similarly, cryo-EM studies of the magnesium channel MgtE have elucidated the structural changes associated with Mg²⁺-dependent gating. researchgate.netplos.org The cryo-EM structure of MgtE in the absence of Mg²⁺ revealed cytoplasmic pore-opening motions, providing mechanistic details of how magnesium binding regulates channel activity. plos.org Research on magnesium transporters belonging to the SLC11/NRAMP family, utilizing both cryo-EM and X-ray crystallography, has shown how these proteins selectively transport Mg²⁺, often binding the ion while it retains much of its hydration shell. elifesciences.org

Cryo-EM is also proving valuable in studying the temperature-dependent functions of enzymes that rely on magnesium. By solving cryo-EM structures at different temperatures, researchers can observe temperature-induced conformational changes in magnesium-bound enzymes, correlating these structural changes with enzyme activity. acs.orgacs.org Studies on an archaeal ketol-acid reductoisomerase (KARI), a Mg²⁺-dependent enzyme, have used temperature-resolved cryo-EM to show that the enzyme's structure is temperature-dependent, and that magnesium plays a key role in driving these conformational changes. acs.orgacs.org

The accuracy of modeling metal-binding sites, including those for magnesium, in cryo-EM structures is crucial for correct interpretation of their roles. While cryo-EM has significantly advanced the resolution attainable for large protein complexes, the reliability of magnesium binding sites can decrease at lower resolutions due to the ion's more flexible coordination compared to other metal ions like zinc. frontiersin.org However, ongoing advancements in cryo-EM technology and data processing continue to improve the ability to accurately identify and model magnesium ions and their coordination environments within protein complexes. biorxiv.orgiucr.org

Cellular Homeostasis and Transport Mechanisms of Magnesium Ion

Regulation of Intracellular Magnesium Ion Homeostasis

The maintenance of a stable intracellular magnesium concentration is paramount for normal cellular function. Eukaryotic cells typically maintain a total intracellular Mg²⁺ concentration of 14-20 mM, but the vast majority of this is bound to other molecules. Consequently, the free intracellular Mg²⁺ concentration ([Mg²⁺]i) is kept much lower, in the range of 0.3–1.5 mM. This creates a very limited chemical gradient across the cell membrane, highlighting the importance of active regulatory mechanisms.

The regulation of intracellular Mg²⁺ concentration is a multi-faceted process involving buffering by cellular molecules and sequestration within organelles.

Intracellular Buffering: A significant portion of cellular Mg²⁺ is not free in the cytosol but is bound to various molecules, which act as a buffer system. Adenosine (B11128) triphosphate (ATP) is the largest and most significant metabolic pool capable of binding Mg²⁺, given its abundance and affinity for the ion. In fact, most ATP in the cell exists as a Mg-ATP complex. Other phosphonucleotides, metabolites, proteins, and nucleic acids also contribute to this buffering capacity, ensuring that the concentration of free Mg²⁺ remains stable despite fluxes across membranes. In specialized cells like erythrocytes, which lack organelles, Mg²⁺ binding is primarily managed by ATP, 2,3-diphosphoglycerate (2,3-DPG), and hemoglobin.

Organellar Sequestration: Cellular organelles, particularly mitochondria, serve as crucial storage and buffering compartments for Mg²⁺. Mitochondria can accumulate and release Mg²⁺, thereby modulating the cytosolic concentration in response to cellular needs and hormonal stimuli. For instance, β-adrenergic agonists can trigger the efflux of Mg²⁺ from mitochondria. The vacuole in plant cells is another major organelle for Mg²⁺ storage, containing concentrations that can range from 3 to 60 mM. This sequestration helps maintain the cytoplasmic Mg²⁺ concentration within its optimal range.

Cells have developed robust adaptive mechanisms to survive in environments with limited magnesium availability. These responses involve transcriptional and metabolic adjustments aimed at increasing Mg²⁺ uptake and optimizing the use of available intracellular Mg²⁺.

In bacteria, these adaptive strategies are well-documented. When faced with low cytoplasmic Mg²⁺, bacteria employ two primary strategies: they increase the abundance and activity of Mg²⁺ import systems and concurrently decrease the levels of molecules that chelate Mg²⁺, such as ATP and ribosomal RNA (rRNA). This conserves the available magnesium for the most critical enzymatic functions.

In many bacterial species, these adaptive responses are controlled by transcriptional regulators. For example, in Salmonella, the PhoP/PhoQ two-component system senses extracellular Mg²⁺ levels and upregulates genes involved in survival under low-Mg²⁺ conditions. Similarly, studies in Brucella abortus have shown that under Mg²⁺ starvation, 262 genes are differentially expressed, with a significant upregulation of genes like mgtC, which is crucial for bacterial growth in low-Mg²⁺ environments by influencing ATP concentrations. These genetic reprogramming events represent a critical adaptation for pathogen survival within the low-magnesium environment of host cells.

Molecular Mechanisms of this compound Transport Across Biological Membranes

The movement of Mg²⁺ across the plasma membrane and the membranes of intracellular organelles is mediated by a specialized set of proteins, including channels and transporters. These proteins are responsible for both the uptake (influx) and removal (efflux) of Mg²⁺, ensuring a tightly controlled balance.

Magnesium influx into cells is primarily driven by the negative inside membrane potential. Several families of proteins that facilitate this process have been identified in both prokaryotes and eukaryotes.

CorA Superfamily: In bacteria, the primary Mg²⁺ influx system is the CorA protein. It is constitutively expressed and functions to transport Mg²⁺, as well as cobalt and nickel, into the cell. In eukaryotes, homologs of CorA, such as Mrs2 and Lpe10, are found in the inner mitochondrial membrane, where they act as the major magnesium influx system, crucial for mitochondrial function.

MgtE Family: The MgtE protein represents another significant Mg²⁺ transport system in bacteria where CorA is absent.

TRPM6 and TRPM7 Channels: In mammals, the Transient Receptor Potential Melastatin members 6 and 7 (TRPM6 and TRPM7) are key channels for Mg²⁺ influx. These proteins are unique in that they are bifunctional, consisting of an ion channel fused to a kinase domain, which allows for complex regulation of their activity. Mutations in the TRPM6 gene, for example, lead to a combined defect in intestinal magnesium absorption and renal conservation.

The kinetic properties of these influx systems have been characterized in various organisms. For example, in Salmonella typhimurium, Mg²⁺ influx via the CorA system exhibits different kinetics depending on the growth conditions, demonstrating its adaptive nature.

**Table 1: Kinetic Properties of Mg²⁺ Influx in *Salmonella typhimurium***

Growth Condition (MgSO₄ Concentration)	Apparent Kₘ for Mg²⁺	Vₘₐₓ
High (10 mM)	15 µM	0.25 nmol/min/10⁸ cells
Low (10 µM)	3 µM	Increased by 60%

Data sourced from kinetic studies on S. typhimurium LT-2.

While influx systems are crucial for Mg²⁺ uptake, efflux mechanisms are equally important for preventing intracellular toxicity from magnesium overload. The primary and most widely distributed mechanism for Mg²⁺ extrusion in eukaryotic cells is the Na⁺/Mg²⁺ antiport, a form of secondary active transport.

This system couples the efflux of one Mg²⁺ ion to the influx of sodium ions, utilizing the electrochemical gradient of Na⁺ as the driving force. The Na⁺/Mg²⁺ exchanger is activated by an increase in the intracellular free Mg²⁺ concentration and operates until the normal cellular Mg²⁺ content is restored. This process is electroneutral and appears to be irreversible, mediating only the net efflux of Mg²⁺. Studies have shown that this antiport can be inhibited by pharmacological agents such as amiloride, quinidine, and imipramine. While the Na⁺/Mg²⁺ antiport is considered the main efflux pathway, the specific protein responsible has not yet been cloned and fully characterized.

Advances in structural biology have provided significant insights into the architecture and function of key magnesium transporters.

CorA Superfamily: The CorA transporter from Thermotoga maritima was the first Mg²⁺ channel to have its crystal structure solved. It forms a funnel-shaped homopentamer, with each subunit contributing two transmembrane helices. The structure reveals a long pore (~55 Å) and specific metal-binding sites. A universally conserved "GMN" motif near the pore entrance is critical for selectivity. The cytoplasmic domain of CorA contains several Mg²⁺ binding sites that act as a sensor; when intracellular Mg²⁺ levels are high, binding to these sites stabilizes the channel in a closed conformation, preventing further influx. Conversely, when intracellular Mg²⁺ levels drop, the ions dissociate, leading to a large-scale, asymmetric conformational change that opens the channel gate.

TRPM Channels: The TRPM6 and TRPM7 channels are large, complex proteins that also form tetramers to create a central ion-conducting pore. A distinguishing feature is the C-terminal fusion of an alpha-kinase domain, which can phosphorylate the channel itself and other substrates, integrating ion transport with cellular signaling pathways. The activity of these channels is regulated by various factors, including intracellular Mg²⁺ and Mg-ATP, which cause inhibition. This allows the channels to sense the cell's metabolic state and magnesium status, adjusting Mg²⁺ influx accordingly.

Table 2: Key Features of Major this compound Transporter Families

Transporter Family	Key Structural Features	Gating/Regulation Mechanism	Primary Location
CorA Superfamily	Homopentameric, funnel-shaped; long pore with GMN selectivity motif.	Gated by intracellular Mg²⁺ binding to cytoplasmic domains, causing conformational change.	Prokaryotic plasma membrane (CorA); Eukaryotic inner mitochondrial membrane (Mrs2).
TRPM Channels (TRPM6/7)	Tetrameric structure; ion channel fused to an alpha-kinase domain.	Inhibited by intracellular Mg²⁺ and Mg-ATP; regulated by phosphorylation and signaling molecules (e.g., PIP₂).	Eukaryotic plasma membrane (e.g., intestine, kidney).

Information compiled from structural and functional studies.

Subcellular Compartmentalization and Dynamic Fluxes of this compound

The intracellular concentration of free magnesium ions is tightly regulated and compartmentalized within various organelles, creating dynamic fluxes that are essential for cellular function.

Mitochondrial this compound Regulation and its Role in Bioenergetics

Mitochondria are central hubs for cellular energy production and are also significant reservoirs of intracellular magnesium. The regulation of magnesium levels within the mitochondrial matrix is critical for bioenergetics.

Magnesium ions are essential for the synthesis of ATP, the primary energy currency of the cell. researchgate.net The biologically active form of ATP is predominantly the Mg-ATP complex. aimspress.com Magnesium acts as a crucial cofactor for several key enzymes in cellular respiration, including those in the Krebs cycle and the electron transport chain. aimspress.com Specifically, Mg²⁺ activates important mitochondrial dehydrogenases such as isocitrate dehydrogenase and 2-oxoglutarate dehydrogenase, as well as the F₀/F₁-ATP synthase. Current time information in Detroit, MI, US.

The influx of magnesium into the mitochondria is primarily mediated by the Mrs2 protein, a homolog of the bacterial CorA transporter. wikipedia.org Disruption of Mrs2 function leads to a significant reduction in mitochondrial Mg²⁺ levels, resulting in impaired ATP production and increased cellular vulnerability to stress. aimspress.com Studies have shown that a decrease in mitochondrial matrix Mg²⁺ is associated with increased activity of the mitochondrial calcium uniporter (MCU), leading to mitochondrial Ca²⁺ overload. physiology.org This highlights a critical role for mitochondrial Mg²⁺ in regulating calcium homeostasis within the organelle. physiology.org The efflux of magnesium from mitochondria is less well understood but is thought to be mediated by transporters such as SLC41A3. nih.gov

The dynamic flux of magnesium between the cytosol and mitochondria is crucial for matching energy production with cellular demand. For instance, lactate, a metabolite that increases during exercise, has been shown to trigger the release of Mg²⁺ from the endoplasmic reticulum, which is then transported into the mitochondria by Mrs2 to boost ATP production. uthscsa.edu

This compound Dynamics in Endoplasmic Reticulum Function

The endoplasmic reticulum (ER) is another major intracellular store of magnesium ions. nih.gov The homeostasis of Mg²⁺ within the ER is vital for its primary functions, including protein synthesis and folding.

While the precise mechanisms are still under investigation, several transporters have been implicated in ER magnesium homeostasis. In plants, the AtMGT4 transporter has been localized to the ER and is essential for pollen development. nih.gov More recently, a P-type ATPase transporter named ERMA (ER Mg²⁺ ATPase), also known as TMEM94, has been identified as a key player in pumping magnesium into the ER in mammalian cells. uthscsa.edu Disruptions in ERMA function can lead to significant disturbances in cellular calcium management, which can have profound effects on cardiac function. uthscsa.edu

The concentration of magnesium within the ER lumen is thought to be important for the proper functioning of chaperone proteins that assist in protein folding. nih.gov ER stress, a condition characterized by the accumulation of unfolded or misfolded proteins, can be triggered by various cellular insults. drugdiscoverynews.com While the direct role of magnesium in mitigating ER stress is an active area of research, some studies suggest that magnesium sulfate (B86663) can attenuate ER stress-induced pathological conditions by inhibiting certain signaling pathways. nih.gov The release of magnesium from the ER, as triggered by metabolites like lactate, indicates a dynamic interplay between the ER and other organelles in regulating cellular metabolism. uthscsa.edu

Vacuolar this compound Homeostasis

In plant and fungal cells, the vacuole is the primary organelle for magnesium storage and plays a crucial role in maintaining cytosolic Mg²⁺ homeostasis. This is particularly important for plants to cope with fluctuations in magnesium availability in the soil.

The transport of magnesium into and out of the vacuole is mediated by specific transporters located on the tonoplast (the vacuolar membrane). In the model plant Arabidopsis thaliana, MGT1 and MGT2 have been identified as tonoplast-localized transporters that facilitate the mobilization of magnesium from the vacuole to the cytoplasm, a process that is especially critical under low-magnesium conditions. mdpi.com This efflux of vacuolar magnesium works in concert with plasma membrane uptake transporters to ensure a sufficient supply of Mg²⁺ for cellular processes. techexplorist.com

Conversely, the sequestration of magnesium into the vacuole is essential for detoxifying the cytoplasm when external magnesium levels are high. researchgate.net Members of the ancient conserved domain protein (ACDP) family have been shown to be responsible for this vacuolar Mg²⁺ sequestration in both yeast (Saccharomyces cerevisiae) and Arabidopsis. nih.gov In yeast, the ACDP homolog is named MAM3 . nih.gov An Arabidopsis mutant lacking a vacuolar ACDP homolog exhibits hypersensitivity to high magnesium concentrations due to impaired vacuolar sequestration. nih.gov This demonstrates a conserved mechanism for vacuolar magnesium storage across kingdoms. nih.gov

Magnesium Ion in Cellular Signaling and Physiological Processes

Magnesium Ion as a Second Messenger in Intracellular Communication

The classification of the this compound (Mg²⁺) as a bona fide second messenger has been a subject of scientific discussion. researchgate.net Traditionally, second messengers are defined as small, non-protein, intracellular molecules or ions that are rapidly synthesized or released in response to an extracellular signal (the first messenger) and trigger intracellular signaling cascades. wikipedia.org While ions like calcium (Ca²⁺) are well-established second messengers, the role of Mg²⁺ has been considered more of a chronic regulator of cell functions due to its generally stable intracellular concentrations. imrpress.comnih.gov

However, emerging evidence supports a more dynamic role for Mg²⁺ in signal transduction, fitting the criteria of a second messenger in specific contexts. researchgate.netresearchgate.net The electrochemical gradient of Mg²⁺ across the plasma membrane creates a reservoir for signal generation. researchgate.net Studies have shown that stimulation of certain receptors can lead to a rapid influx of Mg²⁺, causing transient increases in its intracellular concentration, which in turn activates specific downstream pathways. nih.govnih.gov

A prime example is in neuronal signaling through the N-methyl-D-aspartate (NMDA) receptor. While extracellular Mg²⁺ is known as a voltage-dependent blocker of the NMDA receptor channel, receptor activation can also lead to a significant influx of Mg²⁺ into the neuron. nih.govnih.govmedium.com This influx has been shown to transduce a signaling pathway independently of calcium, activating the p38 mitogen-activated protein kinase (p38 MAPK) pathway, which subsequently leads to the phosphorylation of the CREB (cAMP response element-binding protein) transcription factor. nih.govnih.govresearchgate.net This demonstrates that Mg²⁺ influx, dependent on NMDA receptor opening, can act as an intracellular signal to activate specific kinase cascades and regulate gene expression, a key characteristic of a second messenger. nih.govnih.gov

This compound's Role in Signal Transduction Cascades

Magnesium is essential for virtually every step in signal transduction, from receptor binding to the activation of downstream effector proteins. Its primary role is often associated with its ability to bind to adenosine (B11128) triphosphate (ATP), forming an Mg-ATP complex. wikipedia.org This complex is the actual substrate for all protein kinases, enzymes that catalyze the transfer of a phosphate (B84403) group to target proteins, a fundamental step in signal amplification and propagation. wikipedia.orgmdpi.com The presence of Mg²⁺ is therefore critical for the activity of hundreds of kinases that regulate a vast array of cellular processes. nih.govumich.edu

Beyond its role as a cofactor for kinases, Mg²⁺ directly influences the activity of various components of signaling pathways. It can modulate the function of ion channels, G-proteins, and enzymes like adenylyl cyclase, which produces the second messenger cyclic AMP (cAMP). researchgate.net The intricate network of proteins that regulate Mg²⁺ transport and homeostasis is itself linked to major signaling pathways, ensuring that intracellular magnesium levels are tightly controlled to meet the cell's signaling demands. researchgate.net

Magnesium ions directly and indirectly modulate several key receptor-mediated signaling pathways.

NMDA Receptors: As mentioned, extracellular Mg²⁺ acts as a voltage-dependent channel blocker for NMDA receptors, which are critical for learning, memory, and neuronal plasticity. nih.govnih.gov This blockade is relieved by membrane depolarization, allowing ion influx. Furthermore, the influx of Mg²⁺ itself upon strong receptor activation can trigger downstream signaling cascades, such as the p38 MAPK/CREB pathway, highlighting a dual regulatory role. nih.govresearchgate.net

Receptor Tyrosine Kinases (RTKs): RTK pathways are fundamental to cellular processes like growth and proliferation. Magnesium is a crucial cofactor for the kinase activity of RTKs, such as the Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR). nih.gov Ligand-induced activation of RTKs triggers intracellular signaling cascades, including the MAPK and PI3K/AKT/mTOR pathways, all of which are dependent on Mg-ATP for kinase activity. nih.govresearchgate.net The transient receptor potential melastatin 7 (TRPM7) channel, which is permeable to Mg²⁺, is itself regulated by and participates in RTK downstream signaling. nih.gov

The interplay between magnesium and calcium signaling is complex and multifaceted, characterized by both antagonism and synergy. researchgate.net Mg²⁺ is often described as a "physiologic antagonist" of Ca²⁺, as they can compete for the same binding sites on proteins and transporters. researchgate.netnih.govnih.gov

Key aspects of their interaction include:

Competition for Transport: Calcium and magnesium can compete for intestinal absorption and transport channels. nih.gov For instance, the TRPM7 channel, while important for Mg²⁺ homeostasis, is also permeable to Ca²⁺. nih.gov

Modulation of Ca²⁺ Signaling Proteins: Intracellular free Mg²⁺, which is maintained at concentrations (0.5–1.0 mM) much higher than resting Ca²⁺ levels, can saturate Ca²⁺ binding sites on many EF-hand proteins like calmodulin and troponin C. nih.gov However, due to differences in ionic radii and hydration energy, Mg²⁺ binding often stabilizes the protein in an inactive, apo-like conformation, effectively acting as a competitive inhibitor of Ca²⁺-induced activation. nih.gov

Cellular Processes: In many physiological activities, the two ions have opposing effects. For example, in vascular smooth muscle, Ca²⁺ influx leads to contraction, while Mg²⁺ promotes relaxation. This antagonistic relationship is critical for maintaining physiological balance.

Feature	This compound (Mg²⁺)	Calcium Ion (Ca²⁺)
Typical Intracellular Conc. (free)	0.5 - 1.0 mM	~100 nM (resting)
Primary Signaling Role	Chronic regulator, cofactor, emerging second messenger	Acute, primary second messenger
Interaction with EF-hand proteins	Binds, but often stabilizes an inactive state	Binds and induces conformational change to activate
Effect on NMDA Receptor	Voltage-dependent channel block; influx can signal	Primary permeant ion upon opening
Vascular Smooth Muscle Effect	Promotes relaxation	Promotes contraction

This compound in Cell Proliferation and Cell Cycle Control

Magnesium is a fundamental regulator of cell proliferation and the cell cycle. semanticscholar.org A direct correlation exists between intracellular magnesium content and the rate of cell proliferation, as Mg²⁺ is required for the synthesis of DNA, RNA, and proteins—the essential building blocks for cell division. imrpress.comimrpress.com Upon receiving mitogenic stimuli, normal cells actively increase their intracellular Mg²⁺ content, often by activating influx channels. imrpress.comimrpress.com Conversely, magnesium deprivation acts as a potent inhibitor of cell growth, inducing a state of growth arrest. imrpress.comportlandpress.com This effect is achieved by modulating the expression and activity of key proteins that control cell cycle progression. portlandpress.com

Magnesium availability influences the core machinery that drives the cell cycle.

Cyclin/CDK Cascades: Progression through the phases of the cell cycle is governed by the sequential activation of Cyclin-Dependent Kinases (CDKs) in complex with their regulatory cyclin partners. nih.gov Like all kinases, CDKs require the Mg-ATP complex as a substrate to phosphorylate their targets, such as the Retinoblastoma (Rb) protein. umich.edu Phosphorylation of Rb is a critical step for cells to pass the G1 restriction point and commit to DNA replication. portlandpress.com Therefore, magnesium availability is a prerequisite for CDK activity and, consequently, for cell cycle progression. umich.eduportlandpress.com

mTOR and ERK1/2 Cascades: The mechanistic Target of Rapamycin (B549165) (mTOR) and Extracellular signal-regulated kinase (ERK1/2) pathways are key signaling cascades that link extracellular growth factor signals to the cell's proliferative machinery. researchgate.netnih.gov The ERK1/2 pathway, in particular, is crucial for driving quiescent cells into the G1 phase of the cell cycle, partly by regulating the expression of cyclins. nih.gov Both the mTOR and ERK pathways are composed of multiple kinase-mediated steps, each of which is fundamentally dependent on magnesium for its catalytic activity. researchgate.netresearchgate.net

Signaling Pathway	Role in Cell Cycle	Magnesium Dependence
ERK1/2 (MAPK) Cascade	Transmits mitogenic signals from the cell surface to regulate G0 to G1 transition and cyclin expression. nih.gov	All kinase components (e.g., RAF, MEK, ERK) require Mg-ATP for phosphotransfer reactions. researchgate.net
Cyclin/CDK Complexes	Directly phosphorylate key substrates (e.g., Rb protein) to drive progression through cell cycle checkpoints (G1/S, G2/M). portlandpress.comnih.gov	CDK activity is strictly dependent on the binding of the Mg-ATP complex in the catalytic site. umich.edu
PI3K/AKT/mTOR Pathway	Integrates signals related to nutrients and growth factors to control cell growth, protein synthesis, and proliferation. researchgate.net	All kinases in the cascade (PI3K, AKT, mTOR) are Mg²⁺-dependent enzymes. researchgate.net

In addition to enabling the function of pro-proliferative proteins, magnesium levels also regulate the expression of key cell cycle inhibitors, primarily those of the Cip/Kip family.

p27 (Kip1): Numerous studies have demonstrated that magnesium deprivation leads to an upregulation of the cyclin-dependent kinase inhibitor p27. imrpress.comimrpress.comnih.gov Increased levels of p27 bind to and inhibit the activity of Cyclin E-CDK2 complexes, which are essential for the transition from the G1 to the S phase. imrpress.comnih.gov This inhibition effectively halts the cell cycle in G1, preventing DNA replication and cell division. imrpress.comportlandpress.com

p21 (Cip1): Similar to p27, the expression of p21 is also upregulated under conditions of magnesium deficiency. portlandpress.comnih.gov p21 can inhibit a broad range of Cyclin-CDK complexes, further contributing to cell cycle arrest. portlandpress.com Research in renal epithelial cells has shown that the increase in p21 and p27 expression in the absence of magnesium occurs at the transcriptional level, with higher mRNA levels and promoter activities for both inhibitors. nih.gov

This dual mechanism—requiring Mg²⁺ for the activity of pro-proliferative kinases while its absence promotes the expression of inhibitory proteins—positions the this compound as a critical checkpoint for cell proliferation. portlandpress.com

Cell Cycle Inhibitor	Function	Effect of Magnesium Deficiency
p27 (Kip1)	Binds and inhibits Cyclin E/A-CDK2 complexes, blocking G1/S transition. imrpress.comnih.gov	Increased expression at both mRNA and protein levels, leading to G1 arrest. imrpress.comimrpress.comnih.govnih.gov
p21 (Cip1)	Broad-spectrum CDK inhibitor, often induced by DNA damage, that can halt the cell cycle. portlandpress.com	Increased transcriptional activity and protein expression, contributing to cell cycle arrest. portlandpress.comnih.gov

This compound in Neuronal Excitability and Synaptic Transmission

The this compound (Mg²⁺) plays a crucial role in regulating neuronal excitability and synaptic transmission. It influences these processes through various mechanisms, including the modulation of neurotransmitter release, the regulation of ion channel activity, and its involvement in synaptic plasticity and neuronal ion homeostasis.

Magnesium ions exert a significant influence on the release of neurotransmitters from presynaptic terminals. One of its primary roles is to act as a calcium antagonist. nih.gov The influx of calcium ions (Ca²⁺) into the presynaptic neuron is a critical step for the fusion of synaptic vesicles with the presynaptic membrane and the subsequent release of neurotransmitters into the synaptic cleft. youtube.com High extracellular concentrations of Mg²⁺ can block Ca²⁺ influx, thereby diminishing synaptic transmission. nih.gov This inhibitory effect on neurotransmitter release is a key mechanism by which magnesium helps to regulate neuronal activity and prevent excessive excitation. nih.gov For instance, a deficiency in magnesium can lead to increased acetylcholine (B1216132) release, resulting in neuromuscular excitation and hyperactivity. researchgate.netumk.pl

A well-established function of the this compound is its role as a voltage-dependent blocker of the N-Methyl-D-Aspartate (NMDA) receptor, a subtype of glutamate (B1630785) receptor crucial for synaptic plasticity. nih.govnih.govnih.gov At the resting membrane potential of a neuron, a this compound physically blocks the ion channel of the NMDA receptor, preventing the influx of other ions, even when the neurotransmitter glutamate is bound to the receptor. queensu.cabowtiedneuron.com

This blockade is relieved when the neuronal membrane becomes depolarized, for instance, through the activation of other excitatory receptors like AMPA receptors. bowtiedneuron.comnih.gov The depolarization displaces the this compound from the channel, allowing for the influx of calcium and sodium ions. queensu.cabowtiedneuron.comwikipedia.org This unique property of magnesium-dependent gating makes the NMDA receptor a "coincidence detector," requiring both presynaptic glutamate release and postsynaptic depolarization for its activation. nih.gov

Table 1: Effect of Membrane Potential on NMDA Receptor Blockade by this compound

Membrane Potential	This compound Blockade	Ion Flow Through NMDA Receptor
Resting Potential (~ -70mV)	Strong Blockade	Blocked
Depolarized Potential (~ -30mV)	Blockade Relieved	Permeable to Ca²⁺ and Na⁺

The regulation of NMDA receptor activity by magnesium is fundamental to synaptic plasticity, the cellular mechanism thought to underlie learning and memory. nih.govqueensu.ca The influx of calcium through unblocked NMDA receptors triggers intracellular signaling cascades that can lead to long-term potentiation (LTP), a long-lasting enhancement in signal transmission between two neurons, or long-term depression (LTD), a long-lasting reduction in synaptic strength. wikipedia.org The precise outcome, LTP or LTD, is dependent on the magnitude and duration of the calcium influx, which is, in turn, modulated by the magnesium block. wikipedia.org

This compound in Muscle Contraction Regulatory Mechanisms

In muscle cells, magnesium ions play a critical regulatory role in the process of contraction and relaxation. unimi.it It acts as a physiological antagonist to calcium, competing for binding sites on key regulatory proteins. nih.gov In a resting muscle, the concentration of Mg²⁺ is significantly higher than that of Ca²⁺, and it occupies the Ca²⁺/Mg²⁺ binding sites on proteins like troponin C and myosin. unimi.itnih.gov

When a nerve impulse arrives, calcium is released from the sarcoplasmic reticulum and displaces magnesium from these binding sites, initiating the cascade of events that leads to muscle contraction. unimi.it The subsequent pumping of calcium back into the sarcoplasmic reticulum, an energy-dependent process requiring ATP, allows magnesium to re-bind to the regulatory proteins, leading to muscle relaxation. unimi.it Most of the ATP within cells exists as a Mg-ATP complex, which is its biologically active form. nih.gov

This compound in Photosynthesis and Plant Bioenergetics

This compound in Photosynthetic Electron Transport Dynamics

The this compound (Mg²⁺) is fundamentally linked to the dynamics of photosynthetic electron transport, a process that converts light energy into chemical energy. Its most recognized role is as the central atom in chlorophyll (B73375) molecules, the primary pigments responsible for absorbing light. Within the chlorophyll structure, the this compound is pivotal for the absorption of photons, which excites electrons to higher energy levels, thereby initiating the flow of electrons. wikibooks.org This initial step is critical for the entire photosynthetic process.

Magnesium's role extends beyond light absorption. It is a crucial component in the photosynthetic electron transport chain, actively facilitating the transfer of electrons. omexcanada.com Specifically, in Photosystem II (PSII), the this compound aids in the donation of electrons from chlorophyll-a, which marks the beginning of the electron transport chain. Research on the blue-green alga Nostoc muscorum has demonstrated that magnesium ions are essential for the light-induced electron transport from water to NADP⁺. nih.gov Furthermore, Mg²⁺ plays a protective role in maintaining the structural integrity of the water-oxidizing complex (also known as the oxygen-evolving complex) within PSII, even in the dark. nih.gov

The following table summarizes the key roles of magnesium ions in the dynamics of photosynthetic electron transport.

Role of this compound	Location/Process	Significance
Light Energy Absorption	Chlorophyll Molecule	Central atom that captures photon energy, initiating photosynthesis.
Electron Donation	Photosystem II (PSII)	Facilitates the initial transfer of an excited electron to the transport chain.
Electron Transport	Electron Transport Chain	Acts as a crucial component facilitating the flow of electrons between photosystems. omexcanada.com
Structural Integrity	Photosystem II (PSII)	Protects and stabilizes the water-oxidizing complex. nih.gov

Regulation of Key Photosynthetic Enzymes (e.g., Rubisco) by this compound

The this compound is a critical regulator of key enzymes involved in the carbon fixation stage of photosynthesis, most notably Ribulose-1,5-bisphosphate carboxylase/oxygenase, commonly known as Rubisco. Rubisco is the enzyme responsible for catalyzing the first major step of carbon fixation, a process that converts atmospheric carbon dioxide into energy-rich molecules. The enzymatic activity of Rubisco is highly dependent on the presence of magnesium ions. wikipedia.org

The activation of Rubisco is a light-dependent process intricately linked to stromal Mg²⁺ concentrations. During the light-dependent reactions of photosynthesis, protons (H⁺) are pumped from the stroma into the thylakoid lumen. To balance this charge movement, magnesium ions are concurrently transported from the thylakoid lumen into the stroma, leading to an increase in both stromal pH and Mg²⁺ concentration. wikipedia.org This elevated stromal Mg²⁺ level is essential for the activation of Rubisco.

The activation mechanism involves the binding of a carbon dioxide molecule to a specific lysine (B10760008) residue in the active site of Rubisco, forming a carbamate. wikipedia.org This carbamylation is a prerequisite for the subsequent binding of the Mg²⁺ ion. youtube.com The this compound then binds to the carbamate, creating a stable, catalytically active enzyme-carbamate-Mg²⁺ complex. youtube.comnih.gov This complex correctly positions the substrate, ribulose-1,5-bisphosphate, for carboxylation.

The table below details the kinetic parameters of Rubisco activity in the presence of varying this compound concentrations.

Mg²⁺ Concentration	Kₘ (μM)	Vₘₐₓ (μmol CO₂ mg⁻¹ protein·min⁻¹)
Low	1.91	1.13
High	3.45	0.32
Data derived from in vitro studies on purified Rubisco. nih.gov

Advanced Methodologies and Research Approaches for Magnesium Ion Studies

Spectroscopic Analysis of Magnesium-Ligand Interactions

Spectroscopic techniques offer powerful tools to probe the local environment and interactions of magnesium ions with their binding partners, such as proteins, nucleic acids, and small molecules.

Advanced Nuclear Magnetic Resonance (NMR) Techniques for Magnesium Ion Binding Studies

Nuclear Magnetic Resonance (NMR) spectroscopy is a versatile technique for studying molecular structure, dynamics, and interactions in solution. While ²⁵Mg is the only naturally occurring NMR-active isotope of magnesium with a non-zero nuclear spin (I = 5/2), its low natural abundance (10%) and quadrupolar moment can present challenges for conventional NMR studies, often leading to broad signals. Despite these challenges, advanced NMR techniques are employed to investigate this compound binding.

Traditional NMR approaches for studying metal-ligand interactions often involve monitoring chemical shift perturbations or signal broadening of the ligand or biomolecule upon metal binding. For magnesium, this can involve observing changes in the NMR spectra of the binding partner (e.g., ³¹P NMR for nucleotides or ¹H/¹⁵N/¹³C NMR for proteins) nih.govmdpi.com. For instance, ³¹P NMR has been used to study the binding of Mg²⁺ to adenosine (B11128) diphosphate (B83284) (ADP), revealing changes in the chemical shifts of the phosphate (B84403) groups upon Mg²⁺ binding, indicative of coordination nih.gov. Data from these studies can provide insights into the binding stoichiometry and the effect of Mg²⁺ binding on the conformation and dynamics of the ligand nih.gov.

More advanced NMR techniques, such as those utilizing paramagnetic probes, can provide distance constraints to determine the location of metal binding sites on biomolecules. If a paramagnetic ion with similar coordination chemistry to Mg²⁺ (like Mn²⁺ or lanthanides) can substitute for or bind near the Mg²⁺ site, the paramagnetic effects (e.g., pseudocontact shifts or relaxation enhancements) observed on the NMR signals of the biomolecule can be used to map the metal binding site mdpi.compnas.org. This approach has been applied to study metal binding sites in RNA, where Mn²⁺ was used to probe sites proximal to metal binding in an RNase P helix model pnas.org.

Recent developments in β-NMR spectroscopy offer significantly enhanced sensitivity compared to conventional NMR, potentially allowing for studies with much lower concentrations of the ²⁵Mg isotope. β-NMR is based on the directional asymmetry of β-particle emission from β-decaying nuclei and has shown sensitivity enhancements up to 10¹⁰ times, enabling spectra to be recorded with as few as 10⁶ resonating nuclei researchgate.net. This technique has been successfully applied to record ³¹Mg β-NMR spectra for magnesium ions in ionic liquid, demonstrating its potential for probing magnesium chemistry and biochemistry in solution researchgate.net.

X-ray Absorption Spectroscopy (XAS) for this compound Coordination Environment

X-ray Absorption Spectroscopy (XAS) is a powerful element-specific technique that provides detailed information about the local atomic environment, including the coordination number, types of neighboring atoms, and bond distances around a specific element. XAS is particularly valuable for studying metal ions in various states, including those in solution or bound to biomolecules, as it does not require crystalline samples rsc.org.

For magnesium, XAS typically involves probing the Mg K-edge absorption spectrum. The X-ray Absorption Near-Edge Structure (XANES) region of the spectrum (near the absorption edge) is highly sensitive to the electronic state and coordination environment of the this compound rsc.orgresearchgate.net. Changes in the position and shape of XANES features can indicate variations in coordination number and geometry researchgate.net. The Extended X-ray Absorption Fine Structure (EXAFS) region, which extends to higher energies beyond the edge, contains oscillations that can be analyzed to determine precise bond distances to neighboring atoms and their types, providing quantitative structural information about the first coordination shell and sometimes beyond rsc.org.

While XAS studies of light elements like magnesium have historically been challenging due to experimental difficulties such as atmospheric attenuation of the X-ray beam, recent technological advancements have made these studies more accessible cern.ch. The availability of suitable monochromator crystals has facilitated Mg K-edge XAS measurements cern.ch. XAS has been applied to study magnesium coordination in various materials, including minerals and glasses, demonstrating its sensitivity to coordination number and polyhedron distortion researchgate.net. In situ and operando XAS techniques are also being developed to study dynamic processes involving magnesium ions, such as their behavior at electrode/electrolyte interfaces in batteries osti.govresearchgate.net. These studies highlight the ability of XAS to track changes in the coordination environment of magnesium during reactions osti.gov.

Imaging and Sensing Techniques for Intracellular this compound

Understanding the spatial distribution and dynamic changes in intracellular this compound concentration is critical for elucidating its roles in cellular processes. Various imaging and sensing techniques have been developed for this purpose.

Development and Application of Fluorescent Indicators for Intracellular this compound Imaging

Fluorescent indicators are widely used tools for real-time monitoring of intracellular ion concentrations due to their sensitivity and ability to provide spatial information at the single-cell level researchgate.net. Fluorescent indicators for magnesium ions are designed to exhibit changes in their fluorescence properties (intensity or emission/excitation spectra) upon binding to Mg²⁺.

Several types of fluorescent magnesium indicators are available, including those that are UV-excitable and ratiometric (e.g., Mag-Fura-2) and those that are excitable with visible light and intensity-based (e.g., Magnesium Green, Mag-Fluo-4) thermofisher.comthermofisher.com. Ratiometric indicators, like Mag-Fura-2, allow for the determination of ion concentration independent of dye concentration and excitation path length, by measuring the ratio of fluorescence at two different excitation or emission wavelengths thermofisher.com. Intensity-based indicators show an increase in fluorescence intensity upon Mg²⁺ binding thermofisher.com. Mag-Fluo-4, for example, shows a significant fluorescence enhancement upon binding Mg²⁺ with essentially no spectral shift thermofisher.com.

A key challenge in developing fluorescent indicators for Mg²⁺ is achieving sufficient selectivity over other abundant intracellular divalent cations, particularly Ca²⁺, which is often present at much lower free concentrations but undergoes large fluctuations during signaling events thermofisher.comrsc.org. While some indicators show higher affinity for Ca²⁺ than Mg²⁺, others are designed to have dissociation constants in the millimolar range, closer to physiological intracellular free Mg²⁺ concentrations (typically 0.25 to 1.5 mM) thermofisher.comthermofisher.comspiedigitallibrary.org. Efforts are ongoing to develop highly selective indicators, such as those based on BODIPY fluorophores, which show minimal interference from Ca²⁺ and good intracellular retention rsc.org.

Fluorescent indicators can be introduced into cells via various methods, including cell-permeant AM esters (e.g., Mag-Fura-2 AM, Mag-Fluo-4 AM) which are cleaved by intracellular esterases to release the active, impermeant dye, or by microinjection or patch pipette loading thermofisher.comthermofisher.com. These indicators are applied in techniques such as confocal laser-scanning microscopy and flow cytometry to visualize and quantify intracellular Mg²⁺ levels and dynamics researchgate.netthermofisher.com.

Genetically Encoded this compound Biosensors

Genetically encoded biosensors offer an alternative approach to fluorescent dyes, allowing for the targeting of specific cellular compartments and enabling long-term imaging studies in live cells and organisms mdpi.com. These biosensors are typically based on fluorescent proteins (FPs) engineered to change their fluorescence properties in response to ion binding.

Many genetically encoded metal ion biosensors, including those for Mg²⁺, are based on Förster Resonance Energy Transfer (FRET). These sensors often consist of two different fluorescent proteins (a donor and an acceptor, such as Cerulean and Citrine or GFP and red fluorescent proteins) linked by a protein domain that undergoes a conformational change upon binding to the target ion (Mg²⁺) spiedigitallibrary.orgmdpi.comacs.org. This conformational change alters the distance or orientation between the two FPs, leading to a change in FRET efficiency, which is reported as a change in the ratio of the fluorescence intensities of the donor and acceptor spiedigitallibrary.orgacs.org.

The first genetically encoded fluorescent sensor for Mg²⁺, named MagFRET-1, was developed based on the Mg²⁺ binding domain of human centrin 3 (HsCen3) fused to Cerulean and Citrine nih.govresearchgate.net. MagFRET-1 exhibits a change in FRET efficiency upon Mg²⁺ binding with an affinity in the physiologically relevant range nih.gov. Variants with altered Mg²⁺ affinities have also been created by introducing mutations in the metal binding sites nih.gov. Another genetically encoded ratiometric indicator for magnesium imaging in cells is MagIC, which uses a functionalized yellow fluorescent protein variant fused to a red-emitting fluorescent protein reference spiedigitallibrary.org.

Genetically encoded biosensors offer advantages such as specific targeting to organelles like mitochondria or the endoplasmic reticulum by fusing the sensor to appropriate targeting sequences spiedigitallibrary.org. While genetically encoded Mg²⁺ indicators have been developed, their application for investigating intracellular Mg²⁺ fluctuations at the single-cell level has been less widespread compared to genetically encoded calcium indicators mdpi.com. However, they hold significant promise for long-term and organelle-specific monitoring of cellular Mg²⁺ dynamics spiedigitallibrary.org.

High-Resolution Spatial Mapping of Intracellular this compound (e.g., X-ray Fluorescence Microscopy)

Achieving high-resolution spatial mapping of intracellular this compound distribution is crucial for understanding its compartmentalization and localized functions. Techniques like X-ray Fluorescence Microscopy (XRFM) are employed for this purpose.

X-ray Fluorescence Microscopy (XRFM), often utilizing synchrotron light sources, is a highly sensitive method capable of mapping the distribution of elements within single cells at nanoscale resolution jle.comarxiv.orgaip.org. In XRFM, a focused X-ray beam is scanned across the sample, and the characteristic fluorescent X-rays emitted by each element are detected arxiv.org. The intensity of the fluorescence signal is proportional to the elemental content in the illuminated area arxiv.org.

For mapping intracellular magnesium, XRFM can provide detailed elemental maps. However, to obtain quantitative concentration maps, information about the sample thickness or mass is required, as the fluorescence intensity is dependent on both concentration and path length jle.comaip.org. Therefore, XRFM is often combined with complementary techniques that provide morphological information. For instance, combining Scanning Fluorescence X-ray Microscopy (SFXM), a type of XRFM, with Atomic Force Microscopy (AFM) on the same cell allows for the correction of non-homogeneous cell thickness, enabling the generation of intracellular magnesium concentration maps in whole cells arxiv.orgaip.orgunibo.it. This combined approach has demonstrated that the elemental concentration distribution can be significantly different from the raw fluorescence intensity distribution, highlighting the importance of accounting for sample morphology aip.org.

Flow Cytometry for Quantitative Assessment of Cellular this compound

Flow cytometry is a powerful technique widely used in cellular analysis, capable of providing quantitative assessment of intracellular ions, including Mg²⁺. jst.go.jpnih.gov This method allows for the rapid analysis of large populations of cells, offering insights into population heterogeneity and detecting subtle changes in intracellular Mg²⁺ levels. acs.org

The principle involves using fluorescent probes that exhibit changes in fluorescence properties upon binding to Mg²⁺. jst.go.jpmdpi.com Cells are loaded with these cell-permeable fluorescent indicators, and as individual cells pass through a laser beam in the flow cytometer, the emitted fluorescence is detected and quantified. jst.go.jpnih.gov The intensity or spectral shift of the fluorescence signal correlates with the intracellular Mg²⁺ concentration. jst.go.jpacs.org

Early fluorescent indicators for Mg²⁺, such as Mag-fura-2, Mag-indo-1, Mag-fluo-4, and Mag-rhod-2, were often based on chelators originally designed for calcium ions (Ca²⁺), leading to higher affinity for Ca²⁺ than Mg²⁺ and potential interference in measurements due to intertwined cellular Ca²⁺ and Mg²⁺ signals. sci-hub.se This presented a challenge for accurate Mg²⁺ quantification, especially given that physiological changes in Mg²⁺ concentration are typically less pronounced than those of Ca²⁺. sci-hub.se

More recently, novel fluorescent indicators with improved selectivity for Mg²⁺ have been developed. For instance, Mag-520 is a green fluorescent indicator reported to have a 10-fold higher affinity for Mg²⁺ than Ca²⁺, significantly reducing interference from Ca²⁺ and providing a more effective tool for measuring intracellular Mg²⁺ in live cells using flow cytometry and fluorescence microscopy. sci-hub.se Mag-520 can detect Mg²⁺ in the range of 0.1 to 10 mM. sci-hub.se The acetoxymethyl ester form of Mag-520 (Mag-520, AM) is cell-permeable, facilitating its use for analyzing intracellular Mg²⁺ in various cell lines. sci-hub.se Studies using Mag-520, AM in cell lines like HL-60 and CHO-K1 have successfully detected changes in intracellular Mg²⁺ levels induced by stimuli such as forskolin (B1673556) and FCCP/CCCP treatment. sci-hub.se

Quantitative measurement of intracellular free magnesium using flow cytometry has been demonstrated in various cell types, including platelets and lymphocytes. jst.go.jpresearchgate.netnih.gov A method for determining intracellular free magnesium concentration in platelets using the fluorescent dye Mag Green and flow cytometry showed reliable and reproducible results, with a mean concentration of 450.05 microM in healthy volunteers. researchgate.netnih.gov This technique involves creating a standard curve using known increasing concentrations of magnesium chloride to correlate fluorescence intensity with Mg²⁺ concentration. jst.go.jpnih.gov The use of ionophores like A23187 can help equilibrate external and internal Mg²⁺ concentrations for calibration purposes. jst.go.jp

Flow cytometry, when coupled with appropriate fluorescent probes, provides a valuable method for the quantitative assessment of cellular Mg²⁺, enabling researchers to study its role in various physiological and pathological processes. jst.go.jpacs.org

Computational and Theoretical Modeling of this compound Systems

Computational and theoretical modeling approaches play a crucial role in understanding the behavior of magnesium ions at the atomic and molecular levels. These methods provide insights into Mg²⁺ interactions, solvation, and coordination environments that are often difficult to probe experimentally.

Molecular Dynamics Simulations of this compound Solvation and Biomolecule Interactions

Molecular Dynamics (MD) simulations are widely used to study the dynamic behavior of magnesium ions in solution and in complex with biomolecules. These simulations provide time-dependent information on the positions and interactions of atoms, allowing researchers to investigate processes such as ion solvation, diffusion, and binding events.

Studies employing classical and ab initio MD simulations have investigated the solvation structure and dynamics of hydrated Mg²⁺ ions. These simulations consistently show that in aqueous solution, the first hydration shell of Mg²⁺ typically consists of six water molecules, forming an octahedral coordination geometry. rsc.orgresearchgate.netacs.org The Mg-O bond length in the first hydration shell is reported to be around 2.10 Å. acs.org

MD simulations have also been used to study the interactions of Mg²⁺ with various ligands and biomolecules. For example, simulations have explored the solvation behavior of Mg²⁺ in non-aqueous solvents like dimethoxyethane, showing the formation of stable solvates with solvent molecules. acs.org In these systems, Mg²⁺ ions were found to be coordinated to solvent molecules, with an average number of oxygen atoms from dimethoxyethane in the solvation shell reaching 4.7. acs.org

The interactions of Mg²⁺ with biomolecules such as DNA, RNA, and proteins are critical for their structure and function. MD simulations have provided insights into how Mg²⁺ interacts with nucleic acids, influencing their structure and stability. biorxiv.orgoup.com Simulations have shown that Mg²⁺ ions can be strongly associated with RNA, either through direct binding or through the formation of an "ion atmosphere". oup.com The strength of binding between Mg²⁺ and different atoms in RNA has been quantified through free energy simulations. oup.com

MD simulations are also instrumental in studying the role of Mg²⁺ in enzyme catalysis and protein function. Simulations have investigated the binding of ATP and ADP with Mg²⁺ to proteins like aspartyl-tRNA synthetase, revealing the influence of Mg²⁺ coordination on ligand binding specificity and protein conformation. nih.govnih.gov Polarizable force fields, such as AMOEBA, have been employed in MD simulations to accurately model the interaction between ATP and Mg²⁺. nih.govnih.gov

Detailed research findings from MD simulations include the observation that the presence of Mg²⁺ can significantly impact the dynamics of water molecules in its coordination shells, with ligands like bicarbonate or carbonate affecting the lability of the hydration shell. rsc.org Simulations have also explored the aggregation of humic acids in the presence of Mg²⁺, showing that complexation with Mg²⁺ can lead to aggregation through intermolecular bridging with carboxylate groups. mdpi.com

Quantum Chemical Studies of this compound Coordination in Biological Systems

Quantum chemical (QM) methods provide a more detailed electronic description of this compound interactions, particularly focusing on the nature of chemical bonds and coordination environments. These methods are essential for understanding the intricate coordination of Mg²⁺ in biological systems, such as enzyme active sites.

QM studies, often in combination with Molecular Mechanics (MM) methods (QM/MM), are used to investigate the role of Mg²⁺ in enzymatic reactions. nih.govnih.govrsc.org QM/MM approaches allow for a high-level quantum mechanical treatment of the active site containing the Mg²⁺ ion and its immediate ligands, while the rest of the protein and solvent are treated with less computationally expensive classical MM methods. nih.gov

These studies have shed light on the coordination of Mg²⁺ in various enzymes, including DNA polymerases and methyltransferases. nih.govrsc.org For example, QM/MM studies on DNA polymerase β have investigated the coordination of two magnesium ions in the active site, which are bridged by aspartate residues and interact with the incoming nucleotide. nih.gov These studies can model the catalytic metal site and its coordination environment, including water ligands and amino acid residues. nih.gov

Quantum chemical calculations can provide insights into the electronic structure and reactivity of enzyme active sites containing Mg²⁺. rsc.org They can help to understand how the presence of Mg²⁺ affects reaction barriers and stabilizes transition states. nih.gov For instance, QM/MM calculations have suggested that the doubly positively charged this compound at an enzyme active site can reduce reaction barrier heights. nih.gov

Furthermore, quantum chemical studies have explored the nature of the interaction between closely spaced magnesium ions in enzyme active sites, suggesting the possibility of a pseudo-covalent bond facilitated by electron density from nearby oxygen atoms. core.ac.uk This concept, explored through comparisons of electron density in gas-phase [Mg₂]²⁺ and the Mg-Mg core in enzymes, provides a novel perspective on how these ions maintain close proximity despite electrostatic repulsion. core.ac.uk

QM methods are also applied to study the coordination preferences of Mg²⁺ with various ligands, including water and organic molecules. researchgate.netmdpi.com Density Functional Theory (DFT) calculations, for example, have been used to analyze the coordination of Mg²⁺ with water molecules, supporting a preferred coordination number of 6. researchgate.net DFT calculations can also be used to study the complexation of magnesium ions with organic ligands, aiding in the understanding of binding mechanisms to bioactive molecules. researchgate.netmdpi.com

Development of Specialized Force Fields for this compound in Biomolecular Simulations

Accurate representation of this compound interactions is crucial for reliable biomolecular simulations. The development of specialized force fields (FFs) for Mg²⁺ aims to improve the accuracy of MD simulations by providing parameters that correctly describe its interactions with water, ions, and biomolecules.

Traditional force fields based on the commonly used 12-6 Lennard-Jones potential have shown limitations in accurately reproducing experimental properties of Mg²⁺ in solution, such as solvation free energy and the size of the first hydration shell. nih.govacs.org This is partly due to the strong polarization effects induced by the highly charged Mg²⁺ ion, which are not fully captured by simple non-polarizable force fields. nih.gov

Researchers have developed specialized force fields for Mg²⁺ to address these shortcomings. These developments often involve optimizing parameters to reproduce a broad range of experimental data, including solvation free energies, hydration shell properties (radius and coordination number), activity coefficients, and binding affinities to biomolecules like nucleic acids. biorxiv.orgnih.govacs.orgaip.org

Some approaches involve implicitly accounting for polarizability during the parameter optimization process. nih.gov Others explore the use of more sophisticated potential functions, such as those including a 12-6-4 term, or modifying Lorentz-Berthelot combination rules. nih.govacs.org The goal is to develop parameters that are transferable to different water models commonly used in simulations, such as TIP3P, SPC/E, TIP4P/2005, and OPC. biorxiv.orgnih.govaip.org

Examples of specialized force fields include "MicroMg" and "NanoMg". biorxiv.orgnih.govacs.orggithub.com MicroMg is designed to reproduce the experimental water exchange rate in the hydration shell of Mg²⁺, which occurs on the microsecond timescale. biorxiv.orgnih.govgithub.com NanoMg, on the other hand, yields accelerated water exchange on the nanosecond timescale, which can be useful for enhanced sampling of ion binding events and predicting binding sites in biomolecular simulations. biorxiv.orgnih.govacs.org

These optimized force fields have been tested for their performance in simulating Mg²⁺ interactions with biomolecules, such as RNA. biorxiv.orgnih.govacs.org They have shown improved accuracy in reproducing experimental RNA structures and the positions of specifically bound ions compared to older force fields. nih.govacs.org

The development of reactive force fields (ReaxFF) is another area of research for modeling magnesium systems, particularly relevant for studying processes like the formation of passivating layers in magnesium-ion batteries. kit.edursc.org These force fields are capable of describing chemical reactions and bond breaking/formation, providing insights into the initial steps of surface degradation and interphase formation involving magnesium. kit.edu

Electrophysiological Characterization of this compound Channels

Electrophysiology is a fundamental technique used to study the function of ion channels, including those that conduct magnesium ions. This approach involves measuring the electrical currents flowing through ion channels in cell membranes, providing information about their permeability, gating properties, and regulation.

While calcium and sodium channels are extensively studied using electrophysiological methods, the characterization of magnesium-selective ion channels presents unique challenges due to the complex interactions of Mg²⁺ with membranes and other ions. However, electrophysiology remains a key tool for identifying and characterizing channels that contribute to cellular magnesium homeostasis.

Techniques such as patch-clamp recording (including whole-cell, inside-out, and outside-out configurations) are employed to measure currents mediated by magnesium-permeable channels. By controlling the ionic composition of the solutions on either side of the membrane patch and applying voltage steps, researchers can determine the current-voltage relationships of these channels and assess their selectivity for Mg²⁺ over other ions like Ca²⁺, Na⁺, and K⁺.

Specific research in this area focuses on identifying the molecular identity of magnesium channels and understanding their physiological roles. Studies have utilized electrophysiology to characterize channels like the Transient Receptor Potential Melastatin (TRPM) family, some members of which are known to be permeable to Mg²⁺. For example, TRPM6 and TRPM7 are considered important for epithelial magnesium transport and cellular magnesium homeostasis, and their electrophysiological properties have been investigated.

Electrophysiological recordings can reveal the gating mechanisms of magnesium channels, such as voltage dependence, ligand binding (e.g., ATP), and regulation by intracellular factors. They can also help determine the single-channel conductance of these channels, providing information about the rate at which Mg²⁺ ions can pass through.

Challenges in the electrophysiological study of magnesium channels include the relatively low intracellular free Mg²⁺ concentration compared to other ions, which can make it difficult to measure inward Mg²⁺ currents. Also, the strong interactions of Mg²⁺ with phosphate groups and other cellular components can influence its availability for channel permeation.

Isotopic Tracers and Fractionation Studies for this compound Dynamics

Isotopic tracers and fractionation studies provide valuable tools for investigating the dynamics and biogeochemical cycling of magnesium ions in various systems, including biological organisms and the environment. These methods utilize the natural variations in the isotopic composition of magnesium or introduce enriched stable isotopes to trace magnesium movement and transformation.

Magnesium has three stable isotopes: ²⁴Mg, ²⁵Mg, and ²⁶Mg. mdpi.com Variations in the ratios of these isotopes (e.g., ²⁶Mg/²⁴Mg, typically expressed as δ²⁶Mg) can occur due to mass-dependent fractionation during physical, chemical, and biological processes. mdpi.comgeoscienceworld.org Measuring these isotopic ratios in different pools allows researchers to infer the processes that have affected magnesium.

Stable isotope tracers, such as enriched ²⁵Mg and ²⁶Mg, can be introduced into a system to track magnesium uptake, transport, and excretion. physiology.orgnih.govresearchgate.net By monitoring the change in isotopic composition in different compartments over time, researchers can quantify magnesium fluxes and turnover rates. physiology.org

In biological systems, isotopic tracers have been used to study magnesium metabolism in humans and plants. Compartmental analysis of magnesium tracer kinetics, using data from oral and intravenous administration of stable isotopes, can provide quantitative information about the distribution and turnover of exchangeable magnesium in the body. physiology.org These studies can estimate parameters such as fractional magnesium absorption and fecal endogenous excretion. physiology.org

In environmental science, magnesium isotope fractionation is used to study weathering processes, mineral formation, and nutrient cycling in ecosystems. geoscienceworld.orguw.eduopen.ac.uk Isotopic variations in rocks, soils, and water can provide insights into the congruent or incongruent dissolution of magnesium-bearing minerals and the formation of secondary minerals. uw.edu Studies have also investigated magnesium isotope fractionation during the precipitation of hydrous magnesium carbonates, including the potential influence of biological activity like cyanobacteria. open.ac.uk

Analytical techniques such as Thermal Ionization Mass Spectrometry (TIMS) and Inductively Coupled Plasma-Mass Spectrometry (ICP-MS), including multi-collector ICP-MS (MC-ICP-MS), are used for precise measurement of magnesium isotopic ratios in various sample types. mdpi.comgeoscienceworld.orgphysiology.orgnih.gov The ability to accurately measure small variations in isotopic composition is crucial for these studies. physiology.orgnih.gov

Environmental and Biogeochemical Cycling of Magnesium Ion

Magnesium Ion in Soil-Plant-Microbe Interactions

This compound plays a multifaceted role in the complex interactions occurring within the soil-plant-microbe system, influencing nutrient availability, plant growth, and microbial activity.

Soil serves as a primary reservoir for magnesium, though only a fraction is readily available for plant uptake. Magnesium exists in the soil solution and is held on the exchange sites of clay and organic matter particles as exchangeable magnesium pda.org.ukcornell.edu. Total soil magnesium content can range from 0.05% to 0.5%, but the available proportion is significantly smaller pda.org.uk. The availability of Mg²⁺ in soil is influenced by several factors, including soil pH, the cation exchange capacity (CEC), soil water content, and the presence of competing cations such as potassium (K⁺) and calcium (Ca²⁺) cornell.eduscispace.comintrepidpotash.comfrontiersin.org. In acidic soils, Mg²⁺ uptake can be reduced by the presence of K⁺, Ca²⁺, aluminum (Al³⁺), hydrogen (H⁺), manganese (Mn²⁺), and ammonium (B1175870) (NH₄⁺) scispace.com. Low soil pH (below 5.4), particularly in sandy or gravelly soils with low CEC, can lead to increased Mg leaching and deficiency cornell.eduintrepidpotash.comumn.edu. Conversely, high levels of calcium or potassium can also result in low or imbalanced magnesium availability due to competitive uptake by plants intrepidpotash.com. Increasing soil organic matter can enhance the exchangeable cation capacity, improving the supply of available magnesium scispace.com.

Magnesium is taken up by plants as the Mg²⁺ ion dissolved in the soil solution pda.org.ukcornell.eduembrapa.br. This uptake is crucial for various plant functions, including photosynthesis, enzyme activation, and nutrient transport pda.org.ukumn.edufrontiersin.orgomexcanada.comcabidigitallibrary.org. Magnesium plays a pivotal role in the uptake and transport of other essential nutrients, such as phosphorus (P), by modulating the activity of phosphate (B84403) transporters and channels frontiersin.orgnih.gov. Adequate Mg²⁺ levels ensure the efficient movement of phosphate ions from the soil into plant roots, maintaining optimal intracellular P levels frontiersin.orgnih.gov.

Data on critical soil Mg concentrations for maximum crop yield vary depending on the soil type and testing procedure, typically ranging from 25 to 100 mg Mg/kg soil scispace.com. Plant response to soil test Mg levels is related to the ratio of exchangeable Mg to total soil cations scispace.com. For instance, cool-season grasses require approximately 1 to 1.5 g Mg/kg of dry matter for nearly maximum growth scispace.com.

This compound significantly influences the composition and activity of soil microbial communities, which in turn can impact plant growth and nutrient availability frontiersin.orgnih.gov. Adequate Mg²⁺ levels in the soil promote the growth of beneficial microorganisms frontiersin.orgnih.gov.

Symbiotic relationships between plant roots and microorganisms, particularly arbuscular mycorrhizal (AM) fungi, play an important role in magnesium uptake and plant health nih.govnih.govannualreviews.orghep.com.cn. Mycorrhizal associations form extensive hyphal networks in the soil, increasing the surface area for nutrient exploration and uptake, including magnesium nih.govnih.govresearchgate.net. Research indicates that arbuscular mycorrhizal fungi can play a significant role in the uptake of Mg from the soil, helping plants grow under Mg-deficient conditions nih.gov. Ectomycorrhizal (ECM) fungi have also been shown to enhance the content of Mg in plant roots and shoots under certain stress conditions frontiersin.org. The mechanisms by which mycorrhizal fungi transport magnesium to the host plant involve specific fungal magnesium transporters nih.gov.

Root exudates, which can be influenced by mycorrhizal symbiosis, can chelate metal ions in the soil, potentially affecting their availability and uptake by plants frontiersin.org.

Plants have evolved specific systems for the uptake, storage, and translocation of magnesium ions to maintain cellular homeostasis and support various physiological processes frontiersin.orgnih.govresearchgate.net. Magnesium is absorbed by plant roots from the soil solution as the divalent cation Mg²⁺ cornell.eduembrapa.br.

The transport of Mg²⁺ across plant cell membranes is mediated by various transport proteins, including Magnesium Transporters (MGTs) or MRS2 transporters, and Mg²⁺/H⁺ exchangers (MHX) frontiersin.orgfrontiersin.orgnih.govresearchgate.net. MGTs are crucial for Mg²⁺ absorption, transport, and utilization within the plant frontiersin.org. Some MGTs, like AtMGT6/AtMRS2-4 in Arabidopsis, regulate Mg uptake by roots under limited Mg availability and are essential for maintaining cellular Mg²⁺ homeostasis frontiersin.org. Other MGTs are involved in the within-plant translocation of Mg²⁺ frontiersin.org.

Mg²⁺ is transported from roots to shoots via the xylem frontiersin.orgembrapa.br. In the vascular tissue, Mg²⁺/H⁺ exchangers like AtMHX in Arabidopsis are involved in loading Mg²⁺ into the xylem nih.govresearchgate.net. This transport is crucial for distributing magnesium to various parts of the plant, including developing tissues embrapa.brnih.gov.

Within plant cells, magnesium is compartmentalized, with the vacuole playing a key role in Mg²⁺ homeostasis and storage frontiersin.orgnih.gov. Vacuolar Mg²⁺ entry is mediated by Mg²⁺/H⁺ exchangers nih.gov. High concentrations of Mg²⁺ (up to 80 mM) can be stored in vacuoles for osmotic potential adjustment frontiersin.org.

While specific transporters for Mg²⁺ exist, some transporters, like AtCNGC10 in Arabidopsis, are not specific and can also transport other cations like K⁺, providing a molecular basis for the observed antagonism between K⁺ and Mg²⁺ uptake researchgate.net. High K⁺ supply can significantly decrease Mg²⁺ transport from roots to shoots researchgate.net.

This compound plays a vital role in enhancing a plant's tolerance to various environmental stresses, including drought, salinity, and high temperatures frontiersin.orgomexcanada.comcabidigitallibrary.orgcropnutrition.com. Adequate Mg nutrition is necessary to mitigate the adverse effects of high light intensity, heat, and drought stress cabidigitallibrary.org.

Under conditions of low Mg supply, plants are more sensitive to high light intensity and heat stress, which can lead to the accumulation of excessive light energy in leaves and subsequent tissue damage cabidigitallibrary.orgcropnutrition.com. Magnesium is essential for maintaining optimal photosynthesis, thereby reducing stress from high solar radiation and temperature cropnutrition.com. It is a central component of the chlorophyll (B73375) molecule, crucial for light capture and energy conversion during photosynthesis pda.org.ukumn.edufrontiersin.orgomexcanada.comcabidigitallibrary.orgwikipedia.org.

Magnesium also influences stress response mechanisms and helps plants cope with adverse environmental factors omexcanada.com. It is involved in the production of ATP, the energy currency of the cell, through photophosphorylation in chloroplasts, which is essential for maintaining cellular functions under stress frontiersin.orgcabidigitallibrary.orgwikipedia.org. Furthermore, magnesium plays a role in the translocation of photoassimilates (sugars produced during photosynthesis) to sink organs like roots and seeds, which is important for growth and development under stress conditions cabidigitallibrary.orgcropnutrition.com. Impaired phloem transport of photoassimilates due to Mg deficiency can lead to carbohydrate accumulation in source leaves and negatively affect root growth and seed formation cabidigitallibrary.org.

Plants deficient in magnesium exhibit stress responses, with early signs including a decrease in the rate of photosynthesis wikipedia.org. Severe deficiency can lead to significant reductions in growth and reproductive viability wikipedia.org.

Hydrogeochemical Cycling of this compound in Aquatic Systems

This compound is a significant component of aquatic systems, participating in hydrogeochemical cycles that involve interactions with water, rocks, and sediments.

The oceanic magnesium cycle is a major part of the Earth's surficial magnesium cycle and is intricately linked to geological processes and long-term climate regulation researchgate.netnih.gov. The dominant sources of magnesium to the ocean are rivers and groundwater, which deliver dissolved Mg²⁺ from the weathering of continental rocks researchgate.netnih.govajsonline.orgmdpi.com. Magnesium is abundant in the Earth's crust, found in minerals within mafic and ultramafic igneous rocks like amphiboles, pyroxenes, olivine, and biotite, as well as in sedimentary minerals like dolomite (B100054) (CaMg(CO₃)₂) mdpi.comgwadi.orgnih.gov. Weathering of these minerals releases Mg²⁺ into rivers and groundwater cornell.eduajsonline.orggwadi.org.

The removal of magnesium from seawater occurs through several key processes, primarily marine authigenic mineral formation, hydrothermal circulation at mid-ocean ridges, and burial in marine sediments researchgate.netnih.govajsonline.org. Marine clay mineral authigenesis, also known as reverse weathering, is a significant sink for magnesium in the oceans nih.govresearchgate.net. During this process, dissolved Mg²⁺ is incorporated into the formation of new clay minerals on the seafloor nih.govresearchgate.netroyalsocietypublishing.org. This process plays a role in controlling seawater pH and the carbon cycle over geological timescales researchgate.net.

Hydrothermal alteration of oceanic crust at mid-ocean ridges is another major sink for seawater Mg²⁺ nih.govajsonline.org. In these systems, seawater interacts with hot basaltic rocks, leading to the removal of Mg²⁺ from the fluid and the release of Ca²⁺ nih.govajsonline.org. This Mg-Ca exchange and subsequent calcium carbonate precipitation can indirectly influence the removal of CO₂ from the Earth's surface nih.gov. The hydrothermal Mg flux is estimated to be a substantial portion of the total Mg outflux from the oceans nih.gov.

Magnesium is also removed from seawater through dolomitization, the process by which calcium carbonate is replaced by dolomite ajsonline.orggwadi.org. Burial of magnesium in marine sediments, including with pyrite (B73398) as anoxic dolomite, also contributes to its removal from the water column ajsonline.org.

The concentration of Mg²⁺ in seawater is significantly higher than in most groundwater, typically around 1000 mg/L in the ocean compared to less than 50 mg/L in drinking water mdpi.comgwadi.org. The Mg/Ca ratio in seawater is an important hydrogeochemical indicator and can be used as a tracer of water origin and residence time gwadi.org. The oceanic magnesium cycle is closely coupled with the cycles of carbon, calcium, and silicon nih.govajsonline.orgresearchgate.net. Variations in the balance between inputs from continental weathering and outputs through marine processes have influenced the magnesium isotopic composition of seawater and the Mg/Ca ratio over geological time, providing insights into past climate and ocean chemistry nih.govresearchgate.netprinceton.edu.

This compound in Algal Bloom Dynamics

Magnesium ions are a key component of chlorophyll, the primary pigment involved in photosynthesis, and are required as a growth factor for microalgae such as Chlorella vulgaris. nih.govresearchgate.net The concentration of Mg²⁺ can be found in a stoichiometric ratio to chlorophyll in photosynthetic tissues. nih.govresearchgate.net The chlorophyll content in microalgae is known to fluctuate with growth conditions, including light intensity and CO₂ concentration. nih.govresearchgate.net Magnesium is considered a vital element for proper algal growth, and its efficiency can be enhanced in nitrate (B79036) form. nih.gov

However, the influence of magnesium concentration on algal growth is complex. Studies have shown that an increase in Mg²⁺ concentrations can lead to a decrease in the growth rates of C. vulgaris. nih.govresearchgate.net For instance, in one study, growth rates decreased as Mg²⁺ concentrations increased from 5 mg/L to 10 and 15 mg/L. nih.govresearchgate.net This suggests that excessive Mg²⁺ concentration might be toxic to certain algae species. nih.gov An appropriate concentration, such as 0.1 g/L of MgSO₄·7H₂O, has been found suitable for C. vulgaris growth, while excessive concentrations can induce flocculation and increase costs. nih.gov

Despite potential toxicity at high levels, C. vulgaris is not inhibited by Mg²⁺ concentrations up to 500 mg/L and can accumulate a considerable quantity of the ion. nih.gov Magnesium's vital role in photosynthesis is underscored by its position at the center of the chlorophyll molecule and its control over the activity of several photosynthetic enzymes. nih.gov

Research indicates that Mg²⁺ can influence the photochemical transformation and cellular uptake of iron by freshwater cyanobacterial phytoplankton like Microcystis aeruginosa. acs.org This interaction can indirectly impact primary productivity in aquatic systems. Furthermore, elevated pH levels frequently observed during algal blooms in coastal waters can influence the behavior of Mg²⁺, potentially affecting processes like calcium carbonate precipitation, which Mg²⁺ ions have been shown to inhibit. mdpi.com

Here is a summary of research findings on the influence of this compound concentration on Chlorella vulgaris growth and biochemical composition:

Mg²⁺ Concentration (mg/L)	Maximum Growth Rate (day⁻¹)	Doubling Time (days)	Maximum Chlorophyll-a (μg/mL)	Maximum Carotenoid (μg/mL)
5	0.482 (Day 9)	0.624 (Day 9)	Not specified	Not specified
10	0.019 (Day 13 & 14)	15.501 (Day 13)	0.157 (Day 1)	Not specified
15	Not specified	Not specified	0.062 (Day 14)	0.029 (Day 7)

Note: Data compiled from various points in the provided source and may represent different experimental durations. nih.govresearchgate.net

Microbial Transformation and Homeostasis of Magnesium Compounds

Magnesium is an essential divalent metal for all life forms, and consequently, all organisms, including microbes, must possess proteins to transport it. plos.orgasm.org Magnesium is the second most abundant cation in living cells and is required for numerous structural and enzymatic functions. asm.orgmdpi.com Over 300 enzymes are known to be Mg-dependent. mdpi.com

Microbial Strategies for this compound Acquisition

Microorganisms have developed specific transport systems to acquire magnesium ions from their environment and maintain intracellular magnesium homeostasis. In bacteria, three major families of magnesium transporters have been identified: CorA, MgtE, and MgtA/MgtB P-type ATPase proteins. plos.orgasm.orgmdpi.com

The CorA transport system is often the primary Mg²⁺ influx pathway under normal conditions in bacteria and archaea. asm.orgmdpi.comnih.gov CorA has a unique structure among membrane carriers, featuring a large N-terminal soluble periplasmic domain and three transmembrane segments at the C-terminus. nih.gov

MgtE family transporters represent the second most abundant magnesium transport system in bacteria. asm.org MgtE was discovered through genetic screening and lacks sequence similarity to CorA or other known protein families. asm.org Like CorA, MgtE transporters are believed to have cytoplasmic domains that sense magnesium levels and help couple intracellular demand with transport activity. plos.orgasm.org

MgtA and MgtB are P-type ATPases found in enteric bacteria that mediate Mg²⁺ influx, even against the electrochemical gradient. nih.gov These transporters are related to mammalian Ca²⁺-ATPases. nih.gov Expression of MgtA and MgtB can be controlled by regulatory systems like the PhoPQ two-component system, which is important in bacterial virulence. nih.gov

Microbial magnesium homeostasis can also be regulated through genetic mechanisms. Some bacteria utilize signal-responsive RNA elements, known as riboswitches, to coordinate chemical cues with the regulation of gene expression. plos.org The "M-box" magnesium riboswitch, for example, is broadly conserved in diverse bacteria and is typically located upstream of genes encoding magnesium transporters like CorA, MgtA, and MgtE. plos.org These riboswitches are presumed to control the expression of transport proteins in response to magnesium availability, often by controlling the formation of a transcription terminator. plos.org

While these three classes (CorA, MgtE, and MgtA/B) are the major known bacterial magnesium transporters, other minor routes of import may exist. plos.org Organisms across all three domains of life are generally expected to encode at least a subset of these protein families due to the essential nature of magnesium acquisition. plos.org

Influence of this compound on Microbial Biofilm Formation

Magnesium ions can significantly influence microbial biofilm formation, a complex process where bacteria adhere to surfaces and form multicellular communities embedded in an extracellular matrix. nih.govmdpi.com Biofilm formation is a successful survival strategy, offering protection under unfavorable conditions. nih.gov

The effect of Mg²⁺ on biofilm formation can vary depending on the bacterial species and concentration. At low concentrations (e.g., 5 and 10 mM), Mg²⁺ has been observed to enhance biofilm formation in Bacillus subtilis. nih.gov However, at higher concentrations (50 mM and above), Mg²⁺ can significantly inhibit biofilm formation by Bacillus species. nih.gov This inhibitory effect is attributed to the Mg²⁺ ions themselves, as different magnesium salts like MgCl₂ and MgSO₄ have shown similar results. nih.gov

Research suggests that Mg²⁺ ions can mitigate biofilm formation in Bacillus species by downregulating the expression of genes responsible for producing the extracellular matrix. nih.govmdpi.com In B. subtilis, the production of the extracellular matrix is governed by the epsA-O and tapA operons. nih.gov The expression of these operons was drastically reduced in the presence of Mg²⁺ ions. nih.gov Since matrix gene expression is tightly controlled by pathways like the Spo0A-dependent pathway, it is hypothesized that Mg²⁺ ions may affect the signal transduction involved in biofilm formation through this route. nih.gov

In Pseudomonas species, Mg²⁺ has been shown to influence adherence to surfaces. nih.gov Mutations in Mg²⁺ transport systems in Aeromonas hydrophilia have resulted in reduced swarming and biofilm formation. nih.gov Studies on Pseudomonas fluorescens indicate that Mg²⁺ concentration can increase the abundance of attached cells during biofilm formation, although the influence changes over time, suggesting a complex and dynamic role. nih.govresearchgate.net Biofilm structures in P. fluorescens were found to be heterogeneous, with surface colonization and depth increasing with higher Mg²⁺ concentrations. nih.govresearchgate.net It is possible that magnesium enhances bacterial adhesion by reducing the repulsive forces between the negatively charged bacterial surface and the substratum. researchgate.net

Conversely, high sodium, low calcium, and low magnesium concentrations were collectively required to maximally inhibit biofilm formation by Geobacillus species. asm.org This suggests that the balance of divalent cations is crucial for biofilm development in some organisms.

Possible mechanisms for the influence of Mg²⁺ ions on biofilm formation include direct interaction with the bacterial membrane, influencing membrane curvature and potentially affecting heat sensitivity. mdpi.com Mg²⁺ may also influence the regulation of biofilm formation pathways directly or indirectly. mdpi.com The activity of enzymes involved in degrading cyclic di-GMP (c-di-GMP), a molecule that can influence biofilm formation, can be Mg²⁺ dependent, potentially leading to decreased biofilm formation at higher Mg²⁺ concentrations. mdpi.com

This compound in Environmental Remediation and Wastewater Treatment Applications

Magnesium compounds, and by extension magnesium ions, play a significant role in environmental remediation and wastewater treatment due to their ability to interact with various pollutants.

Mechanisms of Heavy Metal Removal by Magnesium Compounds (e.g., Precipitation, Adsorption)

Magnesium compounds are effective in removing heavy metal ions from contaminated water through mechanisms such as precipitation and adsorption. Chemical precipitation is a widely used method where the pH of the wastewater is increased by adding an alkali, causing insoluble metal hydroxide (B78521) precipitates to form. calix.globaldeu.edu.trmagnesiaspecialties.com Magnesium hydroxide (Mg(OH)₂) is a common precipitating agent used for this purpose. calix.globaldeu.edu.trmagnesiumking.com

Magnesium hydroxide offers advantages in heavy metal precipitation. It is a weak alkaline compound that provides a controlled, gradual release of hydroxide ions, which helps in raising the pH without causing drastic fluctuations. magnesiumking.com This controlled release is beneficial for treating acidic wastewater and preventing overshooting the desired pH levels, a common issue with stronger alkalis like caustic soda or lime. magnesiumking.com Mg(OH)₂ can effectively precipitate heavy metals such as copper, lead, and cadmium by forming insoluble hydroxide compounds. magnesiumking.com

Compared to lime and caustic soda, magnesium hydroxide can result in smaller sludge volumes and improved sludge handling and dewatering characteristics. deu.edu.tr While the cost of magnesium hydroxide may be higher than hydrated lime, the savings from easier sludge dewatering and compactness can offset this. deu.edu.tr Magnesium hydroxide can also provide two different pH environments within a solution: the bulk water pH increases as it dissolves, and micron-sized particles of undissolved Mg(OH)₂ can create micro-environments with a higher pH (9-11), acting as nucleation sites for metal ions that precipitate at higher pH values. calix.global This dual function is believed to allow for effective removal of a range of heavy metal ions, even at bulk water pH values lower than typically expected for some metals like nickel. calix.global

Magnesium oxide (MgO) nanoparticles are also utilized as adsorbents for heavy metal removal from wastewater. mdpi.comsciengine.comresearchgate.net MgO nanoparticles are considered eco-friendly, low-cost, and highly effective adsorbents due to their high surface activity, biocompatibility, stability, and enhanced active sites. mdpi.comsciengine.com The adsorption process can be influenced by parameters such as contact time, initial heavy metal concentration, pH, and temperature. mdpi.comsciencescholar.uspjoes.com Studies have shown high adsorption capacities of MgO nanoparticles for metals like Cu(II) and Pb(II). mdpi.com For instance, MgO nanorods demonstrated adsorption capacities of 234.34 mg/g for Cu(II) and 221.26 mg/g for Pb(II) at pH 3. mdpi.com The adsorption process often follows models like the Langmuir isotherm, suggesting a monolayer chemisorption process. mdpi.compjoes.com

Magnesium-based adsorbents, such as granular magnesium-based materials, can remove cationic metals from wastewater streams through ion exchange, where Mg²⁺ ions are exchanged with metal ions. magnesiaspecialties.com These adsorbents can effectively reduce metal concentrations to very low levels. magnesiaspecialties.com

Here is a table summarizing heavy metal removal efficiencies using magnesium compounds:

Magnesium Compound	Heavy Metal(s) Removed	Removal Efficiency (%)	Mechanism(s)	Reference
Magnesium Hydroxide	Zinc	Significantly reduced	Precipitation	arieschem.com
Magnesium Hydroxide	Chromium, Nickel	Effective removal	Precipitation	calix.global
Magnesium Hydroxy Carbonate	VO²⁺, Cr³⁺, Fe³⁺	>99.9	Precipitation	researchgate.net
MgO Nanoparticles	Pb(II), Cu(II)	High adsorption	Adsorption, possibly precipitation	mdpi.comsciencescholar.us
MgO Nanoparticles	Lead (II), Chromium (VI)	Maximum efficiency at optimized conditions	Adsorption	pjoes.com
MgO	As, Cd, Co, F, Mn, Pb, U, Zn	Very effective removal	Precipitation, Adsorption	mdpi.com

This compound in Nutrient Recovery from Wastewater (e.g., Struvite Formation)

Magnesium ions are crucial for the recovery of valuable nutrients, particularly phosphorus and nitrogen, from wastewater through the formation of struvite. struviteremoval.comsswm.inforesearchgate.netmdpi.comfwrj.com Struvite, also known as magnesium ammonium phosphate hexahydrate (MgNH₄PO₄·6H₂O), is a crystalline compound that precipitates when magnesium, ammonium, and phosphate are present in a 1:1:1 molar ratio under alkaline conditions. struviteremoval.comsswm.infomdpi.com

Struvite formation is a significant process in wastewater treatment plants, especially in anaerobic digesters, where high concentrations of ammonium, phosphate, and magnesium ions can be released. struviteremoval.comresearchgate.netfwrj.com While historically viewed as a problem due to its tendency to cause scaling and blockages in pipes (B44673) and equipment, struvite is now recognized as a valuable slow-release fertilizer. struviteremoval.comresearchgate.netfwrj.com

The chemical formula for struvite formation is: Mg²⁺ + NH₄⁺ + PO₄³⁻ + 6H₂O → MgNH₄PO₄·6H₂O struviteremoval.com

The formation and precipitation of struvite are primarily affected by pH and the molar ratios of Mg²⁺, NH₄⁺, and PO₄³⁻. mdpi.com An alkaline environment is necessary for struvite precipitation to occur. struviteremoval.commdpi.com The optimal pH range for struvite precipitation is typically between 8 and 10, although it can occur over a wider range. researchgate.netmdpi.com

In many wastewaters, the concentration of magnesium may be the limiting factor for struvite formation, requiring the addition of an external magnesium source. mdpi.commdpi.com Various magnesium-containing substances can be used, including magnesium chloride (MgCl₂), magnesium sulfate (B86663) (MgSO₄), magnesium oxide (MgO), magnesium hydroxide (Mg(OH)₂), and even industrial byproducts like bittern (liquid remaining after salt extraction from seawater). sswm.infomdpi.comuts.edu.au The choice of magnesium source can impact the cost and efficiency of the process. uts.edu.au

Studies have demonstrated high efficiencies in removing phosphate and ammonium from wastewater through struvite formation with the addition of magnesium compounds. researchgate.netdiva-portal.org For example, research has shown over 90% removal of phosphate and significant removal of ammonium from digested sludge dewatering liquid and raw wastewater. diva-portal.org The recovered struvite can be reused as a fertilizer, providing a sustainable approach to nutrient management. sswm.infofwrj.comdiva-portal.org

The potential for struvite precipitation for nutrient recovery is strong in wastewaters with high concentrations of dissolved orthophosphates, ammonia, and magnesium ions. researchgate.net Optimizing parameters such as pH and molar ratios of the constituent ions is crucial for maximizing nutrient recovery efficiency. researchgate.netmdpi.com

pH Regulation in Wastewater Treatment using Magnesium Compounds

Maintaining an optimal pH is crucial in various stages of wastewater treatment, particularly for facilitating biological processes and preventing corrosion or scaling in infrastructure. While traditional alkaline agents like caustic soda (sodium hydroxide) and hydrated lime (calcium hydroxide) have been widely used for pH adjustment and alkalinity provision, magnesium compounds, primarily magnesium hydroxide and magnesium oxide, have emerged as effective and often advantageous alternatives. wikipedia.orgfishersci.fifishersci.iefishersci.befishersci.sefishersci.atamericanelements.comfishersci.ca

Magnesium hydroxide (Mg(OH)₂) is frequently utilized in slurry form and is recognized for its ability to provide alkalinity and control pH in both municipal and industrial wastewater treatment systems. wikipedia.orgfishersci.fi Unlike strong alkalis such as caustic soda, which can cause rapid and significant increases in pH, magnesium hydroxide has low solubility in water, resulting in a buffered release of hydroxyl ions. wikipedia.org This inherent buffering capacity typically limits the pH increase to around 8.5 to 9.0, a range that is generally considered optimal and safe for the microorganisms essential for biological treatment processes like nitrification and anaerobic digestion. wikipedia.orgfishersci.sefishersci.atamericanelements.comwikipedia.orgnih.gov Excursions to very high pH levels, which can inhibit microbial activity, are less likely with magnesium hydroxide compared to caustic soda, which can raise pH to 12 or higher. americanelements.comnih.gov

Magnesium oxide (MgO) is another magnesium compound employed for pH adjustment in water treatment. fishersci.iefishersci.be When dissolved in water, MgO reacts to form magnesium hydroxide, which then functions to neutralize acidic components and regulate pH levels. fishersci.ieamericanelements.com Its use is noted for stabilizing water quality and preventing secondary pollution associated with pH fluctuations. fishersci.be

Research findings indicate several benefits of using magnesium hydroxide over traditional alkalis. On an equal weight or volume basis, magnesium hydroxide can provide more CaCO₃ equivalent alkalinity compared to hydrated lime and caustic soda, potentially leading to lower chemical consumption. wikipedia.orgfishersci.seamericanelements.com For instance, magnesium hydroxide can offer significantly more alkalinity per gallon or per dry pound than caustic soda and hydrated lime. wikipedia.orgfishersci.se This higher alkalinity yield contributes to cost-effectiveness in application, even if the per-unit price might differ. americanelements.comfishersci.caamericanelements.com

Beyond pH control and alkalinity, the use of magnesium compounds in wastewater treatment offers additional advantages. Magnesium is a nutrient that supports the growth and activity of microorganisms in biological treatment systems. wikipedia.orgfishersci.fi Furthermore, magnesium compounds have been observed to improve the settling of suspended solids and enhance sludge dewaterability, contributing to more efficient downstream processes. wikipedia.orgamericanelements.comamericanelements.comeasychem.org Studies have demonstrated that magnesium-phosphate precipitation, facilitated by magnesium addition, can lead to a reduction in phosphate concentration in sludge supernatant and improve sludge settleability and dewaterability. easychem.org

While magnesium sulfate (MgSO₄) is also used in water treatment, its role in pH adjustment is less pronounced than that of magnesium hydroxide or oxide. wikipedia.org Magnesium sulfate can have a mild acidifying effect due to hydrolysis but is primarily recognized for its applications in magnesium supplementation, chemical phosphorus removal through struvite formation, and as a coagulant aid. americanelements.comwikipedia.org

Comparison of Alkaline Agents for Wastewater Treatment

Feature	Magnesium Hydroxide (Mg(OH)₂)	Caustic Soda (NaOH)	Hydrated Lime (Ca(OH)₂)
pH Buffering	Buffers around 8.5-9.0 wikipedia.orgfishersci.sefishersci.atamericanelements.com	Can reach pH 12+ rapidly americanelements.com	Can reach high pH, potential for scaling wikipedia.org
Alkalinity (CaCO₃ equivalent)	Higher per unit weight/volume wikipedia.orgfishersci.seamericanelements.com	Lower than Mg(OH)₂ wikipedia.orgfishersci.se	Lower than Mg(OH)₂ wikipedia.orgfishersci.se
Handling Safety	Non-hazardous, non-corrosive wikipedia.orgfishersci.sefishersci.atamericanelements.comfishersci.cawikipedia.orgamericanelements.com	Highly corrosive, hazardous wikipedia.orgfishersci.atamericanelements.comfishersci.ca	Can cause scaling, less hazardous than NaOH wikipedia.org
Impact on Microorganisms	Supportive nutrient, optimal pH range wikipedia.orgfishersci.fiamericanelements.comwikipedia.org	High pH can be inhibitory americanelements.com	Can be inhibitory at high concentrations
Sludge Properties	Can improve settling and dewatering wikipedia.orgamericanelements.comamericanelements.comeasychem.org	Typically no settling benefit, can form gelatinous sludge americanelements.com	Can increase sludge volume due to mineral formation americanelements.com

Molecular and Cellular Pathophysiological Implications of Magnesium Ion Dysregulation

Cellular Stress Responses to Magnesium Ion Deficiency

This compound deficiency can trigger significant cellular stress responses. Studies have shown that inadequate magnesium availability impairs various cellular processes, including reduced oxidative stress defense, altered cell cycle progression, and diminished cellular viability in cultured cells. pnas.org Magnesium deficiency can lead to an increase in steady-state oxidative stress levels, a common consequence observed in many micronutrient deficiencies. pnas.org

Acute and severe magnesium deficiency in cell cultures has demonstrated inhibition of cell cycle kinetics and activation of cyclin-dependent kinase inhibitor proteins. pnas.org Furthermore, the expression of protooncogenes (e.g., c-fos, c-jun) and the activation of transcription factors (e.g., NF-κB) can be increased under conditions of magnesium inadequacy. pnas.org Magnesium deficiency is believed to indirectly enhance oxidative damage by inducing a stress response, potentially mediated by a decreased ratio of magnesium to calcium, which can stimulate catecholamine release. nih.gov

This compound's Critical Role in Maintaining Genomic Stability and DNA Damage Response

Magnesium is indispensable for maintaining genomic stability. It exerts a stabilizing effect on DNA and chromatin structures. nih.govresearchgate.net Beyond its structural role, magnesium is an essential cofactor for nearly all enzymatic systems involved in DNA processing. nih.gov Its function in DNA replication is not merely charge-related but is highly specific, contributing to the high fidelity of DNA synthesis. nih.gov

Magnesium is also required as an essential cofactor in key DNA repair pathways, including nucleotide excision repair, base excision repair, and mismatch repair. nih.govresearchgate.net These pathways are crucial for removing DNA damage generated by environmental mutagens, endogenous processes, and errors during DNA replication. nih.govresearchgate.net Magnesium deficiency can reduce DNA repair capacity and induce chromosomal abnormalities. telomer.com.tr Magnesium ions significantly stimulate the binding of the tumor suppressor protein p53 to DNA, a process crucial for preserving genomic stability and preventing oncogene expression. researchgate.net This binding is sequence-independent and is influenced by magnesium concentration. researchgate.net

Altered this compound Homeostasis in Cellular Senescence and Aging Processes

Altered this compound homeostasis is linked to cellular senescence and aging processes. Chronic magnesium inadequacy has been associated with an increased risk of several aging-related diseases. pnas.org Studies have shown that culturing human endothelial cells and fibroblasts in low magnesium conditions accelerates cellular senescence. nih.govresearchgate.net This suggests that magnesium inadequacy can interfere with cellular metabolism in ways that promote the senescence process. nih.govresearchgate.net Some alterations in cell physiology observed in senescence are similar to those caused by magnesium deficit. mdpi.com

Impact of this compound on Telomere Length and Telomerase Regulation

This compound plays a role in telomere maintenance and the activity of telomerase. nih.gov Telomere shortening is associated with aging, and magnesium deficiency has been shown to accelerate telomere attrition in cultured human fibroblasts and in rats. pnas.orgtelomer.com.trmdpi.com Telomerase, a specialized DNA polymerase that extends telomeric DNA and counters telomere erosion, requires magnesium for its activity and for binding to short DNA sequences. nih.govtandfonline.comresearchgate.net Low magnesium levels might accelerate cellular senescence by reducing DNA stability, protein synthesis, and mitochondrial function, processes that can influence telomere length. mdpi.comtandfonline.com

Modulation of Oxidative Stress and Inflammation Pathways by this compound

Magnesium deficiency is closely linked to increased oxidative stress and inflammation, key contributors to aging and age-related diseases. cellphysiolbiochem.comnih.govmdpi.com Magnesium deficiency causes oxidative stress due to increased reactive oxygen species (ROS) production, stemming from mitochondrial dysfunction, activation of the renin-angiotensin-aldosterone system (RAAS), and abnormal calcium homeostasis. cellphysiolbiochem.commdpi.com The increase in ROS can activate transcription factors such as NF-κB, which in turn increases the transcription of proinflammatory cytokines like tumor necrosis factor-alpha (TNF-α), interleukin (IL)-1, and IL-6. cellphysiolbiochem.comnih.gov

Magnesium deficiency also directly contributes to inflammation by increasing the production of these proinflammatory molecules. cellphysiolbiochem.com The combination of inflammation and oxidative stress induced by magnesium deficiency heightens the risk of developing chronic diseases. cellphysiolbiochem.com Magnesium deficiency can impair the antioxidant defense system and downregulate ATP synthase, further contributing to oxidative stress. mdpi.com Magnesium also plays a role in regulating intracellular calcium concentration, and its deficiency can lead to increased intracellular calcium, which contributes to oxidative phosphorylation uncoupling and stimulation of peroxidation pathways. nih.govmdpi.combiomedicinej.com

Here is a summary of the relationship between magnesium deficiency, oxidative stress, and inflammation:

Factor	Impact of Magnesium Deficiency	References
Reactive Oxygen Species	Increased production (due to mitochondrial dysfunction, RAAS activation, abnormal calcium)	cellphysiolbiochem.commdpi.com
Antioxidant Defense	Impaired system, reduced activity of enzymes like glutathione (B108866) peroxidase, superoxide (B77818) dismutase	mdpi.comresearchgate.net
Proinflammatory Cytokines	Increased production (IL-1, IL-6, TNF-α)	cellphysiolbiochem.comnih.govmdpi.com
NF-κB Activation	Increased (triggered by ROS)	cellphysiolbiochem.comnih.gov
Mitochondrial Function	Dysfunction, uncoupling of oxidative phosphorylation	cellphysiolbiochem.commdpi.combiomedicinej.com
Intracellular Calcium	Increased concentration	nih.govmdpi.combiomedicinej.com

Molecular Basis of Hereditary this compound Transport Disorders

Hereditary primary hypomagnesemia is a rare group of disorders characterized by renal or intestinal magnesium loss, often associated with impaired calcium excretion. revistanefrologia.comnih.gov Studying these disorders has significantly advanced the understanding of the cellular and molecular mechanisms involved in renal magnesium reabsorption. revistanefrologia.comnih.gov While bulk magnesium reabsorption occurs passively in the thick ascending limb of the loop of Henle, active transcellular transport in the distal convoluted tubule (DCT) is crucial for fine-tuning magnesium homeostasis. revistanefrologia.comnih.govresearchgate.net Most genetic causes of hypomagnesemia are linked to transcellular transport in the DCT. researchgate.netnih.gov

Genetic Mutations and Associated Protein Dysfunction in Hypomagnesemia

Genetic studies have identified numerous genes and their encoded proteins involved in magnesium transport, mutations in which lead to hereditary hypomagnesemia. These disorders can be broadly classified based on associated symptoms and the affected renal tubule segment. nih.govnih.gov

Key proteins and associated genes implicated in hereditary magnesium transport disorders include:

TRPM6 (Transient Receptor Potential Cation Channel, Subfamily M, Member 6): Mutations in the TRPM6 gene cause hypomagnesemia with secondary hypocalcemia. nih.govmedlineplus.govmedscape.com TRPM6 is an apical magnesium-permeable channel primarily expressed in the luminal membrane of intestinal epithelium and DCT, mediating active transcellular magnesium transport. revistanefrologia.commedlineplus.gov Loss-of-function mutations impair intestinal absorption and cause excessive renal excretion of magnesium. medlineplus.gov

Claudin-16 and Claudin-19: Recessive mutations in CLDN16 and CLDN19 genes, encoding claudin-16 and claudin-19 respectively, are common causes of familial hypomagnesemia with hypercalciuria and nephrocalcinosis (FHHNC). revistanefrologia.comnih.gov These claudins are tight junction proteins crucial for paracellular magnesium and calcium reabsorption in the thick ascending limb of the loop of Henle. nih.gov Mutations disrupt the pore selectivity, leading to renal wasting of both ions. nih.gov

CNNM2 (Cyclin M2): Loss-of-function mutations in the CNNM2 gene, encoding a basolateral magnesium transporter, are associated with hypomagnesemia with seizures and intellectual disability. nih.govmedscape.com CNNM2 is highly expressed in the thick ascending limb, DCT, and brain. nih.gov

EGF and EGFR (Epidermal Growth Factor and Epidermal Growth Factor Receptor): Mutations in the EGF gene have been linked to recessive isolated hypomagnesemia. nih.govmedscape.com EGF is expressed in TAL and DCT cells and its signaling through EGFR is important for the trafficking and activity of TRPM6 at the apical membrane. nih.gov Mutations can disrupt this pathway, leading to decreased TRPM6 activity and renal magnesium loss. nih.govmedscape.com

FXYD2 (FXYD Domain Containing Ion Transport Regulator 2): Mutations in FXYD2, encoding the gamma subunit of Na,K-ATPase, can cause dominant renal hypomagnesemia associated with hypocalciuria. revistanefrologia.com The exact mechanism by which a mutation in this regulatory protein of the Na,K-ATPase pump leads to renal magnesium loss is still being elucidated. revistanefrologia.com

Other Genes: Other genes implicated in hereditary hypomagnesemia include CASR (Calcium-Sensing Receptor), CLCNKB (Chloride Voltage-Gated Channel KB), SLC12A3 (Solute Carrier Family 12 Member 3, encoding the thiazide-sensitive Na-Cl cotransporter NCC), BSND (Barttin), KCNJ10 (Potassium Inwardly Rectifying Channel Subfamily J Member 10), HNF1B (HNF1 Homeobox B), PCBD1 (Pterin-4 Alpha-Carbinolamine Dehydratase 1), SARS2 (Seryl-tRNA Synthetase 2, Mitochondrial), MT-TI (Mitochondrially Encoded tRNA Isoleucine 1), and FAM111A (Family Member 111, Transcript Variant A). nih.govnih.gov These genes are involved in various aspects of magnesium transport, ion channel function, or related cellular processes in the kidney and other tissues. nih.govnih.govnih.govmedscape.com

Here is a table summarizing some key genes and associated hereditary hypomagnesemia disorders:

Gene	Associated Disorder(s)	Protein Function / Role in Mg Transport	References
TRPM6	Hypomagnesemia with secondary hypocalcemia	Apical Mg²⁺ channel in intestine and DCT	nih.govmedlineplus.govmedscape.com
CLDN16	Familial hypomagnesemia with hypercalciuria and nephrocalcinosis	Tight junction protein for paracellular Mg²⁺/Ca²⁺ reabsorption in TAL	revistanefrologia.comnih.gov
CLDN19	Familial hypomagnesemia with hypercalciuria and nephrocalcinosis	Tight junction protein for paracellular Mg²⁺/Ca²⁺ reabsorption in TAL	revistanefrologia.comnih.gov
CNNM2	Hypomagnesemia with seizures and intellectual disability	Basolateral Mg²⁺ transporter	nih.govmedscape.com
EGF	Isolated recessive hypomagnesemia	Ligand for EGFR, regulates TRPM6 trafficking/activity	nih.govmedscape.com
EGFR	Isolated recessive hypomagnesemia	Receptor for EGF, involved in TRPM6 regulation	nih.govmedscape.com
FXYD2	Dominant renal hypomagnesemia with hypocalciuria	Gamma subunit of Na,K-ATPase, regulatory role in renal Mg²⁺ handling	revistanefrologia.com
SLC12A3	Gitelman syndrome (associated hypomagnesemia)	Thiazide-sensitive Na-Cl cotransporter (NCC) in DCT, indirectly affects Mg²⁺ transport	nih.govnih.gov
KCNJ10	EAST/SeSAME syndrome (associated hypomagnesemia)	Inwardly rectifying potassium channel (Kir4.1) in kidney, inner ear, glial cells; involved in voltage	nih.govnih.govmedscape.com

Cellular and Molecular Defects in Renal this compound Reabsorption

The kidney plays a central role in maintaining systemic magnesium balance by filtering plasma magnesium and subsequently reabsorbing the majority along the nephron. nih.govphysiology.orgabdominalkey.com This reabsorption occurs through both paracellular and transcellular pathways in different segments of the tubule. oup.comnih.govphysiology.org

In the proximal tubule, approximately 15-20% of filtered magnesium is reabsorbed primarily via the paracellular route, which is dependent on the permeability provided by claudin-2 and claudin-12 proteins within the tight junctions. nih.govphysiology.orgnih.gov

The thick ascending limb of the loop of Henle is responsible for reabsorbing a significant portion (55-70%) of filtered magnesium, also predominantly through paracellular transport. oup.comabdominalkey.com This pathway involves the claudin-16 and claudin-19 protein complex, which forms a cation-selective pore. oup.comphysiology.orgnih.gov The paracellular reabsorption in this segment is influenced by factors such as the Ca²⁺-sensing receptor, parathyroid hormone, and mechanistic target of rapamycin (B549165) (mTOR) signaling. physiology.orgnih.govresearchgate.net Mutations in the genes encoding claudin-16 (CLDN16) and claudin-19 (CLDN19) are associated with familial hypomagnesemia with hypercalciuria and nephrocalcinosis (FHHNC), a hereditary disorder characterized by renal magnesium and calcium wasting. nih.gov

The distal convoluted tubule (DCT) is crucial for the fine-tuning of magnesium reabsorption, handling about 5-10% of the filtered load through a tightly regulated transcellular mechanism. oup.comphysiology.orgabdominalkey.com Apical entry of magnesium into DCT cells is primarily mediated by the transient receptor potential melastatin-like types 6 and 7 (TRPM6 and TRPM7) divalent cation channels. physiology.orgnih.govresearchgate.net TRPM6 is considered a key channel for magnesium absorption and is predominantly found in the kidneys, distal small intestine, and colon. researchgate.net TRPM7 is more ubiquitously expressed. oup.com The activity of TRPM6/TRPM7 channels is influenced by hormonal regulation, metabolic activity, and interacting proteins. physiology.orgnih.govresearchgate.net Mutations in the TRPM6 gene cause autosomal recessive hypomagnesemia with secondary hypocalcemia (HSH), a disorder resulting from impaired intestinal magnesium absorption and renal magnesium wasting. abdominalkey.com

Basolateral extrusion of magnesium from tubular cells is less well understood but is thought to be dependent on the Na⁺ gradient, potentially mediated by candidates such as Cyclin M2 (CNNM2) and SLC41A3, which may function as Na⁺/Mg²⁺ exchangers. physiology.orgnih.govresearchgate.net Disturbances in basolateral Na⁺/K⁺ transport can indirectly impair renal magnesium reabsorption in the DCT. physiology.orgnih.govresearchgate.net

Cellular and molecular defects in these transport proteins and regulatory pathways can lead to impaired renal magnesium reabsorption and contribute to hypomagnesemia.

This compound Modulation in Select Cellular Pathologies (Mechanistic Focus)

Magnesium ions play critical roles in numerous cellular processes, and their dysregulation can significantly impact cellular function and contribute to various pathological conditions.

Role of this compound in Uncontrolled Cell Proliferation Mechanisms

Magnesium content is directly correlated with proliferation in normal cells, as it stimulates DNA and protein synthesis. imrpress.com Normal cells can increase their intracellular magnesium content upon receiving mitogenic stimuli, likely through the activation of magnesium influx pathways. imrpress.com Conversely, magnesium deprivation inhibits DNA and protein synthesis, leading to growth arrest. imrpress.com Mechanistically, magnesium deprivation can influence cell cycle control by upregulating the cyclin inhibitor p27Kip1, thereby affecting cyclin E-dependent kinases. imrpress.com

Extracellular magnesium acts as a positive modulator of cell proliferation in various cell types. imrpress.com For instance, elevated extracellular magnesium has been shown to stimulate the proliferation of newborn mouse keratinocytes. imrpress.com Magnesium is also an essential cofactor for DNA repair enzymes, playing a crucial role in maintaining genomic stability and regulating cell proliferation, differentiation, and apoptosis. nih.govpreprints.org Magnesium deficiency may compromise DNA stability, potentially contributing to tumor initiation and poor prognosis. nih.govpreprints.org

Studies have indicated that magnesium ions may play a role in tumor development, and magnesium supplementation has shown some inhibitory effects on tumor growth. nih.govpreprints.org The specific mechanisms by which magnesium ions suppress tumor proliferation are still being investigated, but mitochondria are considered a crucial intermediate link. nih.govpreprints.orgresearchgate.net Mitochondria may influence the proliferation and invasion of tumor cells by modulating energy metabolism and oxidative stress levels. nih.govpreprints.orgresearchgate.net For example, research has shown that magnesium glycinate (B8599266) can inhibit liver cancer cell proliferation by blocking the mitogen-activated protein kinase (MAPK) signaling pathway. nih.govpreprints.org Magnesium supplementation has also been reported to inhibit the transcription of genes related to liver cancer cell proliferation by dephosphorylating p-Smad2/3 and blocking the transforming growth factor β (TGF-β) signaling pathway. nih.govpreprints.org

Cellular Mechanisms of this compound Dysregulation in Neurodegenerative Conditions

Magnesium plays an essential role in neuronal health and function, including nerve signal transmission and neuromuscular conduction. researchgate.netmdpi.com It also provides protection against excessive neuronal excitation that can lead to cell death (excitotoxicity). researchgate.netmdpi.com Dysregulation of magnesium levels has been implicated in several neurodegenerative diseases, including Alzheimer's disease (AD) and Parkinson's disease (PD). researchgate.netmdpi.comnih.gov

Magnesium deficiency in neurons can lead to increased activity of N-methyl-D-aspartate receptors (NMDA receptors), causing excessive influx of calcium ions, production of reactive oxygen species (ROS), and mitochondrial damage. nih.govresearchgate.net This heightened neuronal excitability is linked to various neurological conditions. nih.govresearchgate.net

In neurodegenerative diseases, common cellular and molecular mechanisms include oxidative stress, mitochondrial dysfunction, and ion channel dysregulation. frontiersin.orgnih.gov Magnesium, with its antioxidant and mitochondrial-supportive properties, may offer neuroprotective effects. mdpi.comnih.gov It can help maintain neuronal ion homeostasis, reduce inflammation, and prevent excitotoxicity. nih.gov Abnormal magnesium levels in PD have been linked to transporter dysfunctions, suggesting that magnesium could potentially stabilize these mechanisms and slow disease progression. nih.gov Magnesium deficiency contributes to neuroinflammation by activating microglia and promoting the release of pro-inflammatory cytokines and toxic substances, further increasing oxidative stress. nih.gov Maintaining optimal magnesium levels is considered crucial for cognitive function and behavioral regulation. researchgate.net

This compound's Influence on Mitochondrial Permeability Transition Pore Opening and Cell Death Pathways

Mitochondria are critical organelles involved in energy production and the regulation of cell death. The mitochondrial permeability transition pore (mPTP) is a channel in the inner mitochondrial membrane whose opening can lead to mitochondrial dysfunction and cell death. frontiersin.orgkup.atnih.gov

The opening of the mPTP is influenced by various factors, including high concentrations of mitochondrial Ca²⁺ and oxidative stress, which act as activators. frontiersin.orgnih.govnih.gov Conversely, magnesium ions (Mg²⁺) and adenosine (B11128) diphosphate (B83284) (ADP) are known inhibitors of mPTP opening. frontiersin.orgnih.govnih.govmdpi.com Magnesium is suggested to compete directly with calcium at the trigger site of the mPTP. kup.at

Sustained opening of the mPTP disrupts the inner mitochondrial membrane's permeability barrier, leading to the loss of mitochondrial membrane potential, uncoupling of oxidative phosphorylation, depletion of ATP, osmotic swelling of the mitochondria, and rupture of the outer mitochondrial membrane. frontiersin.orgkup.at These events can trigger the release of pro-apoptotic factors from the intermembrane space, such as cytochrome c, and ultimately lead to cell death, either through apoptosis or necrosis, depending on the cellular context and the duration of pore opening. frontiersin.orgkup.at

Magnesium's inhibitory effect on mPTP opening may be one mechanism underlying its protective effects in conditions involving mitochondrial dysfunction and cell death, such as ischemia/reperfusion injury. kup.at The ability of the mPTP to open transiently or sustainedly influences cell fate, and magnesium's role in inhibiting this opening is a key factor in regulating mitochondrial integrity and preventing cell death pathways. mdpi.com

Table 1: Key Proteins and Channels Involved in Renal Magnesium Reabsorption

Protein/Channel	Location in Nephron	Primary Role	Pathway	Associated Disorder (if applicable)
Claudin-2, Claudin-12	Proximal Tubule	Paracellular Mg²⁺ pore	Paracellular
Claudin-16, Claudin-19	Thick Ascending Limb	Paracellular Mg²⁺ pore	Paracellular	Familial Hypomagnesemia with Hypercalciuria and Nephrocalcinosis (FHHNC)
TRPM6, TRPM7	Distal Convoluted Tubule	Apical transcellular Mg²⁺ entry	Transcellular	Autosomal Recessive Hypomagnesemia with Secondary Hypocalcemia (HSH)
CNNM2, SLC41A3	Distal Convoluted Tubule (Basolateral)	Candidate Na⁺/Mg²⁺ exchangers	Transcellular

Table 2: Cellular Pathologies and Associated this compound Dysregulation Mechanisms

Cellular Pathology	Magnesium Dysregulation Mechanism(s) Involved	Cellular Impact
Uncontrolled Cell Proliferation	Correlation between Mg content and proliferation; Mg deprivation inhibits DNA/protein synthesis; Mg as cofactor for DNA repair; Potential modulation of energy metabolism and oxidative stress via mitochondria. nih.govpreprints.orgimrpress.comresearchgate.net	Influences cell cycle control; Affects genomic stability; Modulates cell growth, differentiation, and apoptosis; Impacts tumor cell proliferation and invasion. nih.govpreprints.orgimrpress.comresearchgate.net
Neurodegenerative Conditions	Mg deficiency increases NMDA receptor activity, Ca²⁺ influx, ROS production, mitochondrial damage; Link to transporter dysfunctions; Contribution to neuroinflammation. nih.govresearchgate.netresearchgate.netmdpi.comnih.gov	Heightened neuronal excitability; Excitotoxicity; Oxidative stress; Mitochondrial dysfunction; Neuroinflammation; Neuronal damage and loss. nih.govresearchgate.netresearchgate.netmdpi.comnih.govfrontiersin.orgnih.gov
Mitochondrial Permeability Transition Pore Opening	Mg²⁺ acts as an inhibitor of mPTP opening, potentially competing with Ca²⁺. frontiersin.orgkup.atnih.govnih.govmdpi.com	Prevents loss of mitochondrial membrane potential; Maintains ATP production; Inhibits release of pro-apoptotic factors; Protects against mitochondrial dysfunction and cell death. frontiersin.orgkup.atnih.govnih.govmdpi.com

Q & A

Q. How do researchers address Mg²⁺ rejection overestimation in membrane simulations?

• Issue : ROSA software overestimates Mg²⁺ rejection by 15–20% in Filmtec membranes due to simplified charge-density models.
• Solution : Hybrid models integrating Poisson-Nernst-Planck equations with experimental ζ-potential data improve predictions .